(4-(sec-Butoxy)phenyl)methanamine

• CAS: 37806-45-4

Core Science & Biosynthesis

predicted pKa and logP values for (4-(sec-Butoxy)phenyl)methanamine

An In-Depth Technical Guide to the Predicted Physicochemical Properties of (4-(sec-Butoxy)phenyl)methanamine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the landscape of modern drug discovery, a candidate molecule's success is intrinsically linked to its physicochemical properties. Among the most critical of these are the acid dissociation constant (pKa) and the octanol-water partition coefficient (logP). These parameters govern a molecule's behavior in physiological environments, directly influencing its absorption, distribution, metabolism, and excretion (ADME). This guide provides a detailed analysis of the predicted pKa and logP values for the compound (4-(sec-Butoxy)phenyl)methanamine, offering insights into its likely pharmacokinetic profile. We will explore the methodologies behind these predictions, the interpretation of the resulting values, and the profound implications for drug development.

Part 1: The Foundational Importance of pKa and logP in Pharmacology

The journey of a drug from administration to its target site is a complex odyssey through varied physiological environments. The molecule's ability to navigate this journey is largely dictated by its fundamental chemical nature, quantified by pKa and logP.

pKa: The Arbiter of Ionization

The pKa, or acid dissociation constant, is a measure of the strength of an acid in solution.[1] For any ionizable group on a molecule, the pKa value defines the pH at which the group is 50% ionized and 50% neutral.[2] Since physiological pH varies (e.g., from ~1.5-3.5 in the stomach to ~7.4 in the blood), a drug's ionization state is not static. This is critical because the charge of a molecule profoundly impacts its:

• Solubility: Ionized forms are generally more water-soluble, affecting formulation and dissolution.[3]

• Permeability: Neutral, uncharged forms are typically more lipophilic and can more readily diffuse across biological membranes like the intestinal wall or the blood-brain barrier.[3]

• Target Binding: Ionic interactions, such as salt bridges, can be a crucial component of a drug's binding affinity to its biological target.[4]

logP: The Measure of Lipophilicity

The partition coefficient (P) describes the equilibrium distribution of a neutral compound between two immiscible phases, typically n-octanol and water.[5] The logarithm of this value, logP, serves as the primary metric for a molecule's lipophilicity ('fat-liking') or hydrophilicity ('water-liking').[5]

• A positive logP indicates a preference for the lipid phase (lipophilic).

• A negative logP indicates a preference for the aqueous phase (hydrophilic).

• A logP of 0 means the compound partitions equally between the two phases.[5]

This value is a cornerstone of predictive ADME, as it correlates strongly with a molecule's ability to be absorbed, its distribution into tissues, and its potential for metabolic clearance.[6] According to well-established guidelines like Lipinski's Rule of Five, an oral drug candidate should ideally have a logP value of less than 5 to ensure a balance between solubility and permeability for good absorption.[7][8]

Part 2: Predicted Physicochemical Profile of (4-(sec-Butoxy)phenyl)methanamine

(4-(sec-Butoxy)phenyl)methanamine is a primary amine with a substituted phenyl ring. Its structure contains a basic nitrogen center and a lipophilic sec-butoxy group, making the prediction of its pKa and logP values essential for evaluating its drug-like potential.

Property	Predicted Value	Interpretation
pKa (of the conjugate acid)	9.5 - 10.0 (Estimated)	The primary amine is a moderately strong base.
logP	~2.32 (Estimated)	The neutral form exhibits balanced lipophilicity.

Rationale for Predicted Values:

• logP: While a predicted logP for the target molecule is not directly available, computational data for the closely related isomer, (3-(sec-Butoxy)phenyl)methanamine, shows a predicted logP of 2.3226. Given the high structural similarity, it is reasonable to estimate that the logP for the 4-substituted isomer will be in a similar range.

Part 3: Methodologies for Physicochemical Property Determination

The values presented above are predictions derived from computational models. It is crucial for researchers to understand both the in silico methods used for such predictions and the experimental techniques required for their ultimate validation.

In Silico (Computational) Prediction

Computational prediction of pKa and logP is a rapid and cost-effective way to screen large libraries of virtual compounds in the early stages of drug discovery.[9] These methods can be broadly categorized:

• Substructure-Based Methods: These approaches, which include fragment-based and atom-based methods, dissect a molecule into its constituent parts.[7] The overall logP or pKa is calculated by summing the contributions of these individual fragments, with corrections applied for interactions between them.[5][9]

• Whole-Molecule Approaches: These methods use descriptors that represent the entire molecule, such as topological indices or molecular properties.[8]

• Quantitative Structure-Property Relationship (QSPR): QSPR models use statistical and machine learning algorithms to build a correlation between a molecule's structural features (descriptors) and its experimental physicochemical properties.[10][11]

• Quantum Mechanical (QM) Methods: These physics-based approaches calculate properties from the electronic structure of the molecule.[12][13] They can be computationally intensive but offer high accuracy, especially when combined with machine learning.[4][12]

Numerous software packages, such as those from ACD/Labs, ChemAxon, and CompuDrug, implement these diverse algorithms to provide robust predictions.[1][9][14]

In Silico Prediction Workflow Diagram.

Experimental Determination and Validation

While predictions are invaluable, experimental validation is the gold standard.

pKa Determination:

• Potentiometric Titration: This classic method involves dissolving the compound in a solution and titrating it with a strong acid or base. The pH is monitored throughout the titration, and the pKa is determined from the midpoint of the buffer region on the titration curve.[15][16]

• Spectrophotometry: This technique is useful for compounds whose UV-Vis absorbance spectrum changes with ionization state. By measuring the absorbance across a range of pH values, the pKa can be accurately determined.[2]

logP Determination:

• Shake-Flask Method: Considered the "gold standard," this method involves dissolving the compound in a biphasic system of n-octanol and water.[17] The mixture is shaken until equilibrium is reached, after which the concentration of the compound in each phase is measured to directly calculate the partition coefficient.[17]

• HPLC-Based Methods: Reversed-phase high-performance liquid chromatography (RP-HPLC) offers a faster, automated alternative.[18] The retention time of a compound on a nonpolar stationary phase is correlated with its lipophilicity. By calibrating the system with compounds of known logP values, the logP of an unknown compound can be determined.[18][19]

Experimental pKa Workflow via Titration.

Part 4: Scientific Interpretation and Drug Development Implications

The predicted values for (4-(sec-Butoxy)phenyl)methanamine provide a powerful lens through which to view its potential as a drug candidate.

Implications of the Predicted pKa (~9.5 - 10.0): The primary amine group is the key ionizable center. With a pKa of the conjugate acid around 9.5-10.0, this amine will be overwhelmingly protonated and exist as a positively charged cation at physiological pH (~7.4).

• Advantage: The cationic form will significantly enhance the molecule's aqueous solubility, which is beneficial for formulation and for achieving sufficient concentration in the blood.

• Challenge: The charged state will likely hinder its ability to passively diffuse across lipophilic cell membranes. This could limit oral absorption and penetration into the central nervous system. The molecule may rely more on active transport mechanisms to cross biological barriers.

Implications of the Predicted logP (~2.32): A logP value of approximately 2.32 for the neutral species suggests a well-balanced molecule, avoiding the extremes of high lipophilicity (poor solubility) and high hydrophilicity (poor permeability).[5] This is a favorable characteristic for many drug targets.

The Crucial Role of logD: For an ionizable molecule like this amine, logP only tells part of the story. The distribution coefficient (logD) is a more physiologically relevant measure, as it describes the lipophilicity at a specific pH, accounting for all ionic species. For a basic compound, the relationship is:

logD ≈ logP - log(1 + 10^(pKa - pH))

At pH 7.4, with a pKa of ~9.5, the logD of (4-(sec-Butoxy)phenyl)methanamine would be significantly lower than its logP, reflecting that the more water-soluble, ionized form is dominant. This lower effective lipophilicity at physiological pH reinforces the expectation of good solubility but potentially challenging membrane permeability.

Conclusion

Computational chemistry provides an indispensable toolkit for modern drug discovery, allowing for the early-stage evaluation of critical physicochemical properties. For (4-(sec-Butoxy)phenyl)methanamine, in silico predictions suggest a profile of a moderately strong base (estimated pKa ~9.5-10.0) with balanced intrinsic lipophilicity (estimated logP ~2.32). At physiological pH, the molecule is expected to be predominantly in its protonated, water-soluble form, a factor that presents both opportunities (formulation) and challenges (membrane permeability) for its development as a therapeutic agent. This predictive analysis serves as a vital, data-driven hypothesis that must be rigorously tested and validated through direct experimental measurement to guide further optimization and decision-making in the drug development pipeline.

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• Ghasemi, F., et al. (2019). Open-source QSAR models for pKa prediction using multiple machine learning approaches. Journal of Cheminformatics. [Link]

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• Measurement and Prediction of pKa of Linear and Cyclic Amines Using Group-Additivity and Artificial Neural Network (ANN). (2022). Scholaris. [Link]

• Valko, K., et al. (2000). ElogP oct : A Tool for Lipophilicity Determination in Drug Discovery. Journal of Pharmaceutical Sciences. [Link]

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A Technical Guide to the Mass Spectrometric Fragmentation of (4-(sec-Butoxy)phenyl)methanamine

Section 1: Introduction

(4-(sec-Butoxy)phenyl)methanamine belongs to the class of substituted benzylamines, a structural motif frequently encountered in medicinal chemistry and materials science. The accurate structural elucidation of such molecules is paramount for drug development, quality control, and mechanism-of-action studies. Mass spectrometry (MS) stands as a cornerstone analytical technique for this purpose, providing not only precise molecular weight information but also a detailed structural fingerprint through controlled fragmentation analysis (MS/MS). This guide offers an in-depth examination of the predictable fragmentation patterns of (4-(sec-Butoxy)phenyl)methanamine, synthesizing fundamental principles of ion chemistry with practical, field-proven insights for the research scientist. By understanding the causal relationships between molecular structure and spectral features, analysts can confidently identify this compound and its analogues in complex matrices.

Section 2: Molecular Characteristics and Ionization Strategies

The structure of (4-(sec-Butoxy)phenyl)methanamine incorporates three key features that dictate its mass spectrometric behavior: a primary amine, a benzylic carbon, and an aromatic ether linkage. The molecular formula is C₁₁H₁₇NO, with a monoisotopic mass of 179.1310 Da.

Choosing the Right Ionization Method:

• Electron Ionization (EI): A "hard" ionization technique that bombards the molecule with high-energy electrons (~70 eV). This imparts significant internal energy, leading to extensive and often complex fragmentation.[1] While EI spectra can be highly reproducible and useful for library matching, the molecular ion (M•+) peak may be weak or entirely absent for functionalized molecules like this one.[1][2]

• Electrospray Ionization (ESI): A "soft" ionization technique ideal for polar, thermally labile compounds.[1][3] ESI typically generates even-electron ions, such as the protonated molecule [M+H]⁺ in positive ion mode, with minimal in-source fragmentation.[3][4] This makes it the preferred method for obtaining a clear precursor ion for subsequent tandem mass spectrometry (MS/MS) experiments, where fragmentation is induced under controlled conditions (e.g., Collision-Induced Dissociation, CID). This guide will focus primarily on the fragmentation of the [M+H]⁺ ion generated via ESI.

Section 3: Predicted Fragmentation Pathways under ESI-MS/MS

Upon introduction into the mass spectrometer via ESI (positive mode), (4-(sec-Butoxy)phenyl)methanamine readily accepts a proton, primarily at the highly basic nitrogen atom of the amine group, to form the precursor ion [M+H]⁺ at an m/z of 180.1383. The subsequent fragmentation cascade is driven by the stability of the resulting product ions and neutral losses.

3.1 The Dominant Initial Fragmentation: Neutral Loss of Ammonia

The most energetically favorable and therefore most common initial fragmentation step for protonated benzylamines is the neutral loss of ammonia (NH₃).[5][6][7] This charge-remote fragmentation is driven by the formation of a highly stable, resonance-delocalized secondary benzylic carbocation.

• [M+H]⁺ (m/z 180.1) → [M+H - NH₃]⁺ (m/z 163.1)

  • This fragmentation results in the formation of the 4-(sec-butoxy)benzyl cation. The loss of a small, stable neutral molecule like ammonia is a classic pathway for even-electron ions.[3]

3.2 Fragmentation of the sec-Butoxy Ether Group

The sec-butoxy side chain provides another key fragmentation route. Aromatic ethers are known to undergo characteristic cleavages.[8][9] In this case, the most probable pathway involves a rearrangement reaction to eliminate a stable, neutral alkene.

• Loss of Butene (C₄H₈): Through a six-membered ring transition state (a McLafferty-type rearrangement is not strictly possible, but a similar hydrogen rearrangement is), the sec-butoxy group can eliminate butene (56.06 Da). This can occur from the initial precursor ion or from a fragment ion.

  • [M+H]⁺ (m/z 180.1) → [M+H - C₄H₈]⁺ (m/z 124.1) : This pathway yields the protonated 4-hydroxybenzylamine ion.

  • [m/z 163.1] → [m/z 107.1] : If the loss of butene occurs after the initial loss of ammonia, the 4-(sec-butoxy)benzyl cation fragments to the highly stable hydroxybenzyl cation.

3.3 The Convergent Pathway to the m/z 107 Ion

A significant peak at m/z 107.1 is predicted to be a major feature of the MS/MS spectrum. This ion serves as a nexus for the two primary fragmentation routes, confirming the overall structure. This ion is likely the hydroxybenzyl cation, which can exist in equilibrium with the even more stable hydroxytropylium ion through ring expansion.[8]

• Pathway A: [M+H]⁺ → Loss of NH₃ (m/z 163.1) → Loss of C₄H₈ (m/z 107.1)

• Pathway B: [M+H]⁺ → Loss of C₄H₈ (m/z 124.1) → Loss of NH₃ (m/z 107.1)

3.4 Minor Fragmentation Pathways

While the aforementioned pathways are expected to dominate, other minor fragments may be observed, providing complementary structural information.

• Alpha-Cleavage: A characteristic fragmentation of aliphatic amines is cleavage of the bond alpha to the nitrogen atom.[2][10] This would involve the cleavage of the bond between the benzylic carbon and the phenyl ring.

  • [M+H]⁺ (m/z 180.1) → CH₂=NH₂⁺ (m/z 30.0) : This would produce the stable methaniminium ion. While common in EI, its observation in ESI-MS/MS would likely be of low abundance.

• Benzylic Cleavage: Direct cleavage at the benzylic position to lose the entire aminomethyl group is also possible, though less favored than the loss of ammonia. This would result in the formation of the 4-(sec-butoxy)phenyl cation.

  • [M+H]⁺ (m/z 180.1) → [C₁₀H₁₃O]⁺ (m/z 149.1)

Section 4: Visualizing the Fragmentation Cascade

The logical flow of the primary fragmentation pathways can be effectively visualized. The following diagram illustrates the cascade from the protonated parent molecule to the key diagnostic fragment ions.

Caption: Predicted ESI-MS/MS fragmentation pathway of protonated (4-(sec-Butoxy)phenyl)methanamine.

Section 5: Tabulated Summary of Predicted Fragments

For ease of reference, the key predicted ions in the ESI-MS/MS spectrum of (4-(sec-Butoxy)phenyl)methanamine are summarized below.

m/z (monoisotopic)	Elemental Composition	Proposed Identity/Origin
180.1383	[C₁₁H₁₈NO]⁺	Protonated Molecule [M+H]⁺
163.1118	[C₁₁H₁₅O]⁺	Loss of NH₃ from precursor
149.0961	[C₁₀H₁₃O]⁺	Benzylic cleavage; loss of CH₃N
124.0757	[C₇H₁₀NO]⁺	Loss of C₄H₈ (butene) from precursor
107.0491	[C₇H₇O]⁺	Loss of C₄H₈ from m/z 163; or loss of NH₃ from m/z 124
30.0338	[CH₄N]⁺	α-Cleavage product

Section 6: Experimental Protocol for Verification

To empirically validate the predicted fragmentation, the following protocol outlines a standard methodology using a Quadrupole Time-of-Flight (Q-TOF) mass spectrometer. This approach ensures high mass accuracy for confident fragment identification.

Objective: To acquire a high-resolution tandem mass spectrum of (4-(sec-Butoxy)phenyl)methanamine.

Materials:

• (4-(sec-Butoxy)phenyl)methanamine standard (1 mg/mL in methanol)

• LC-MS grade Methanol

• LC-MS grade Water

• Formic Acid (0.1% v/v solution in water)

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Q-TOF Mass Spectrometer with an ESI source

Methodology:

• Sample Preparation:

  • Prepare a 1 µg/mL working solution of the analyte by diluting the stock solution in 50:50 Methanol:Water containing 0.1% formic acid. The acid aids in the protonation of the analyte.[11]

• Infusion Analysis (for method development):

  • Directly infuse the working solution into the ESI source at a flow rate of 5-10 µL/min.

  • Optimize source parameters (e.g., capillary voltage, source temperature, nebulizer gas pressure) to maximize the signal intensity of the [M+H]⁺ ion at m/z 180.1.

• MS/MS Data Acquisition:

  • Set the mass spectrometer to operate in MS/MS or "Product Ion Scan" mode.

  • Precursor Ion Selection: Isolate the [M+H]⁺ ion (m/z 180.1) in the first quadrupole (Q1) with an isolation window of ~1-2 Da.

  • Collision-Induced Dissociation (CID): Introduce argon or nitrogen as the collision gas into the collision cell (q2).

  • Collision Energy: Apply a stepped or ramped collision energy (e.g., 10-40 eV). This is a critical parameter; lower energies will favor the primary fragmentation (loss of NH₃), while higher energies will induce further fragmentation to smaller ions like m/z 107.[4][5]

  • Product Ion Analysis: Scan the TOF analyzer over a mass range of m/z 25-200 to detect all resulting fragment ions.

• Data Analysis:

  • Process the resulting spectrum to generate a mass list of the fragment ions.

  • Calculate the exact masses of the observed fragments and determine their elemental compositions.

  • Compare the empirical data with the predicted fragmentation pathways and the masses listed in the summary table to confirm the structure.

Section 7: References

• R. Flammang, Y. Van Haverbeke, C. De Vroede, A. Maquestiau, J. E. E. El-Nokrashy, and W. J. Van der Hart, "Fragmentation mechanisms of protonated benzylamines. Electrospray ionisation-tandem mass spectrometry study and ab initio molecular orbital calculations," International Journal of Mass Spectrometry, vol. 219, no. 1, pp. 281-301, 2002. [Link]

• A. T. M. F. M. El-Din, A. M. A. El-Sawy, and A. M. El-Nahrawy, "An Unprecedented Rearrangement in Collision-Induced Mass Spectrometric Fragmentation of Protonated Benzylamines," Journal of the American Society for Mass Spectrometry, vol. 17, no. 12, pp. 1765-1773, 2006. [Link]

• A. T. M. F. M. El-Din, A. M. A. El-Sawy, and A. M. El-Nahrawy, "An unprecedented rearrangement in collision-induced mass spectrometric fragmentation of protonated benzylamines," Stevens Institute of Technology, 2006. [Link]

• University of Arizona, "Mass Spectrometry: Fragmentation." [Link]

• D. A. Skoog, F. J. Holler, and S. R. Crouch, "CHAPTER 2 Fragmentation and Interpretation of Spectra," Principles of Instrumental Analysis, 7th ed. [Link]

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• R. G. V. e Silva, M. N. Eberlin, and F. C. Gozzo, "Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products," RSC Publishing, Dec. 16, 2015. [Link]

• ACS Publications, "Fragmentation of Polyfunctional Compounds Recorded Using Automated High-Throughput Desorption Electrospray Ionization," Journal of the American Society for Mass Spectrometry, Jul. 19, 2021. [Link]

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Pharmacokinetic Profiling of (4-(sec-Butoxy)phenyl)methanamine Derivatives: A Technical Whitepaper on ADME Properties and Metabolic Bioactivation

Executive Summary & Pharmacophore Rationale

As drug discovery pivots toward highly optimized small molecules, the rigorous pharmacokinetic (PK) profiling of functionalized building blocks is paramount. (4-(sec-Butoxy)phenyl)methanamine (CAS 37806-46-5), also known as 4-sec-butoxybenzylamine, represents a privileged pharmacophore in medicinal chemistry[1].

Benzylamine derivatives are classical scaffolds utilized in the design of monoamine oxidase (MAO) inhibitors, central nervous system (CNS) therapeutics, and ion channel modulators[2][3]. The primary amine serves as a critical hydrogen-bond donor and electrostatic interaction vector. However, unsubstituted benzylamines often suffer from rapid metabolic clearance. The strategic introduction of a sec-butoxy ether linkage at the para-position serves a dual purpose: it significantly enhances the lipophilicity required for blood-brain barrier (BBB) penetration and introduces steric bulk that modulates the molecule's metabolic fate[1][4].

This whitepaper provides an in-depth analysis of the absorption, distribution, metabolism, and excretion (ADME) profile of (4-(sec-Butoxy)phenyl)methanamine derivatives, supported by self-validating experimental protocols designed for preclinical drug development.

Physicochemical Properties & Distribution Kinetics

The pharmacokinetic behavior of any benzylamine derivative is fundamentally dictated by its ionization state and lipophilicity. The primary amine of the methanamine group possesses a pKa of approximately 9.0–9.5, meaning it is >99% protonated at physiological pH (7.4)[1]. While this positive charge restricts passive transcellular diffusion across intestinal epithelia, the sec-butoxy group acts as a highly effective lipophilic counterbalance[4].

By increasing the partition coefficient (LogP), the sec-butoxy moiety drives the volume of distribution ( Vd​ ) upward, facilitating partitioning into lipid-rich tissues. This is a critical design feature for derivatives intended to target CNS enzymes like MAO-B[2].

Table 1: Predicted Pharmacokinetic & Physicochemical Parameters

Parameter	Predicted Value / Characteristic	Impact on ADME Profile
Molecular Weight	179.26 g/mol (Free base)	Highly favorable for passive diffusion; well within Lipinski's Rule of 5.
LogP (Lipophilicity)	~2.5 - 3.0	Enhanced by the sec-butoxy group; promotes tissue distribution and BBB transit.
pKa (Amine)	9.0 - 9.5	Protonated at physiological pH; requires lipophilic shielding for rapid cell entry.
Plasma Protein Binding	Moderate (40-60%)	The branched alkoxy group increases hydrophobic interactions with human serum albumin.
Primary Clearance Route	Hepatic (Phase I Oxidation)	Rapid systemic clearance unless the amine is sterically hindered or MAO is inhibited.

Metabolic Pathways & Bioactivation

The biotransformation of (4-(sec-Butoxy)phenyl)methanamine derivatives is complex, driven by competing Phase I enzymatic processes. Understanding these pathways is critical to preventing the formation of toxic metabolites.

Monoamine Oxidase (MAO) Deamination

The primary metabolic vulnerability of the benzylamine core is oxidative deamination mediated by MAO-A and MAO-B[2][3]. This reaction yields 4-(sec-butoxy)benzaldehyde. The aldehyde is transient; it is rapidly oxidized by cytosolic aldehyde dehydrogenase (ALDH) to form 4-(sec-butoxy)benzoic acid. In Phase II metabolism, this benzoic acid derivative is conjugated with glycine to form a highly water-soluble hippuric acid derivative, which is the predominant urinary metabolite[5][6].

CYP450-Mediated O-Dealkylation

The sec-butoxy group introduces a secondary Phase I metabolic soft spot. Cytochrome P450 enzymes (particularly CYP2D6 and CYP3A4) can catalyze the O-dealkylation of the ether linkage, yielding 4-(aminomethyl)phenol and sec-butanol[4].

Bioactivation to Reactive Intermediates

A critical toxicological consideration for benzylamines is their potential bioactivation into reactive intermediates. In vivo studies have demonstrated that benzylamines can be metabolized into reactive carbamoyl-like species ( Ar−CH2​−NH(CO)−X ). These electrophiles can covalently bind to nucleophiles, leading to the formation of glutathione (GSH) adducts[5][6]. Monitoring for GSH depletion is a mandatory step in the preclinical profiling of these derivatives.

Fig 1. Primary and secondary metabolic pathways of (4-(sec-Butoxy)phenyl)methanamine.

Self-Validating Experimental Protocols

To accurately determine the pharmacokinetic viability of a new (4-(sec-Butoxy)phenyl)methanamine derivative, laboratory workflows must be designed with strict internal redundancies. The following protocols ensure that observed clearance rates are biologically relevant and not artifacts of chemical instability or matrix effects.

Protocol A: In Vitro Microsomal Stability & Intrinsic Clearance ( CLint​ )

Objective: To quantify the Phase I metabolic stability of the compound using Human Liver Microsomes (HLM).

Causality & Logic: We utilize a concentration of 0.5 mg/mL microsomal protein to maintain linear enzyme kinetics and prevent non-specific protein binding from artificially lowering the apparent clearance rate. The addition of NADPH is required to activate CYP450s. A parallel "minus-NADPH" control is mandatory; it self-validates the assay by proving that any parent compound depletion is strictly enzyme-mediated, ruling out spontaneous chemical degradation.

Step-by-Step Methodology:

• Preparation: Prepare a 1 µM solution of the derivative in 100 mM potassium phosphate buffer (pH 7.4) containing 0.5 mg/mL HLM. Pre-incubate at 37°C for 5 minutes.

• Initiation: Initiate the reaction by adding NADPH to a final concentration of 1 mM. (For the negative control, add an equivalent volume of buffer instead of NADPH).

• Quenching: At predetermined time points (0, 5, 15, 30, 45, and 60 minutes), transfer 50 µL aliquots into 150 µL of ice-cold acetonitrile spiked with an internal standard (IS, e.g., labetalol 100 ng/mL). Note: The cold organic solvent instantly denatures proteins to halt the reaction, while the IS corrects for extraction recovery and LC-MS/MS matrix ion suppression.

• Centrifugation: Centrifuge the quenched samples at 4000 rpm for 15 minutes at 4°C to pellet the precipitated proteins.

• LC-MS/MS Analysis: Inject the supernatant into an LC-MS/MS system. Monitor the Multiple Reaction Monitoring (MRM) transitions for the parent compound and the IS.

• Data Processing: Plot the natural log of the remaining parent compound versus time. Calculate the elimination rate constant ( k ) from the slope, and derive the intrinsic clearance ( CLint​=k×[V/P] ).

Fig 2. Self-validating in vitro microsomal stability workflow.

Protocol B: MAO-B Enzymatic Stability Assay

Objective: To evaluate the susceptibility of the primary amine to monoamine oxidase B, which dictates the compound's half-life in the CNS[2][3].

Causality & Logic: Because liver microsomes contain variable amounts of MAO, recombinant human MAO-B is used to isolate this specific metabolic variable. Selegiline, a selective irreversible MAO-B inhibitor, is used as a control. If pre-incubating the enzyme with selegiline completely halts the depletion of the derivative, the assay self-validates that the clearance is exclusively MAO-B dependent[2].

Step-by-Step Methodology:

• Enzyme Preparation: Dilute recombinant human MAO-B in 100 mM potassium phosphate buffer (pH 7.4).

• Control Setup: In a parallel validation well, pre-incubate the MAO-B with 10 µM selegiline for 15 minutes to block active sites.

• Incubation: Add the (4-(sec-Butoxy)phenyl)methanamine derivative (1 µM final concentration) to all wells. Incubate at 37°C.

• Metabolite Trapping: Because the resulting aldehyde is unstable, add 2,4-dinitrophenylhydrazine (DNPH) to the quench solution to derivatize the aldehyde into a stable hydrazone for accurate LC-MS/MS quantification.

• Analysis: Quantify the rate of hydrazone formation to determine the MAO-B turnover rate.

Conclusion

The (4-(sec-Butoxy)phenyl)methanamine scaffold is a highly tunable pharmacophore. While the primary amine provides essential target engagement capabilities, it exposes the molecule to rapid MAO-mediated clearance and potential bioactivation into reactive intermediates[5][6]. Conversely, the sec-butoxy group successfully drives lipophilicity and tissue distribution but introduces a CYP450 O-dealkylation liability[4]. By employing the self-validating ADME protocols outlined above, drug development professionals can systematically identify these metabolic bottlenecks and optimize the scaffold for clinical viability.

References

• Bioactivation of benzylamine to reactive intermediates in rodents: formation of glutathione, glutamate, and peptide conjugates - PubMed Source: nih.gov URL:[Link]

• Bioactivation of Benzylamine to Reactive Intermediates in Rodents: Formation of Glutathione, Glutamate, and Peptide Conjugates | Chemical Research in Toxicology - ACS Publications Source: acs.org URL:[Link]

• Source: google.

• Full article: Synthesis, in vitro enzyme activity and molecular docking studies of new benzylamine-sulfonamide derivatives as selective MAO-B inhibitors - Taylor & Francis Source: tandfonline.com URL:[Link]

• Synthesis, in vitro enzyme activity and molecular docking studies of new benzylamine-sulfonamide derivatives as selective - Semantic Scholar Source: semanticscholar.org URL:[Link]

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The Noradrenergic Synapse as a Therapeutic Target: A Technical Guide to the Mechanism of Action of (4-(sec-Butoxy)phenyl)methanamine-Containing Norepinephrine Reuptake Inhibitors

Introduction: Targeting Norepinephrine Signaling in Neurological and Psychiatric Disorders

The intricate network of the central and peripheral nervous systems relies on precise chemical signaling between neurons. Norepinephrine (NE), a catecholamine neurotransmitter, plays a pivotal role in regulating a wide array of physiological and cognitive processes, including mood, attention, arousal, and the "fight-or-flight" response. Dysregulation of noradrenergic signaling is implicated in the pathophysiology of numerous disorders, from major depressive disorder (MDD) and attention-deficit/hyperactivity disorder (ADHD) to fibromyalgia and stress urinary incontinence. Consequently, the molecular machinery governing norepinephrine homeostasis represents a critical target for therapeutic intervention.

This technical guide provides an in-depth exploration of the mechanism of action of a specific class of drugs characterized by the presence of a (4-(sec-Butoxy)phenyl)methanamine or a structurally related moiety. These compounds, exemplified by drugs such as reboxetine , its active enantiomer esreboxetine , and edivoxetine , are highly selective norepinephrine reuptake inhibitors (NRIs). We will dissect their molecular interactions, the downstream consequences on neuronal signaling, and the experimental methodologies employed to elucidate their pharmacological profile. This guide is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this important class of therapeutic agents.

Core Mechanism of Action: Selective Inhibition of the Norepinephrine Transporter (NET)

The primary and defining mechanism of action for drugs containing the (4-(sec-Butoxy)phenyl)methanamine pharmacophore is the selective inhibition of the norepinephrine transporter (NET). The NET is a presynaptic membrane protein responsible for the reuptake of norepinephrine from the synaptic cleft back into the presynaptic neuron, a crucial process for terminating noradrenergic signaling and recycling the neurotransmitter.

By binding to the NET, these drugs act as competitive inhibitors, effectively blocking the transporter's function.[1] This blockade leads to a sustained increase in the concentration of norepinephrine in the synaptic cleft, thereby enhancing and prolonging the stimulation of postsynaptic α- and β-adrenergic receptors.[1] This amplified noradrenergic neurotransmission is believed to underlie the therapeutic effects of these drugs in various clinical conditions.[2][3]

The selectivity of these compounds for the NET over other monoamine transporters, such as the serotonin transporter (SERT) and the dopamine transporter (DAT), is a key feature of their pharmacological profile.[3][4] This selectivity minimizes off-target effects associated with the modulation of serotonergic and dopaminergic pathways, potentially leading to a more favorable side-effect profile compared to less selective antidepressants.[5]

Visualizing the Noradrenergic Synapse and the Action of NRIs

The following diagram illustrates the fundamental mechanism of norepinephrine reuptake and its inhibition by drugs containing the (4-(sec-Butoxy)phenyl)methanamine core.

Caption: Inhibition of the Norepinephrine Transporter (NET) by an NRI.

Pharmacological Profiles of Key Drugs

While sharing a core mechanism, individual drugs within this class exhibit distinct pharmacological and pharmacokinetic properties.

Drug	Enantiomeric Form	Primary Indication(s) (Investigated)	Selectivity (NET vs. SERT/DAT)	Key Pharmacokinetic Features
Reboxetine	Racemic mixture of (S,S) and (R,R) enantiomers	Major Depressive Disorder[3]	High for NET over SERT and DAT[4]	Metabolized primarily by CYP3A4; half-life of ~12-13 hours[4]
Esreboxetine	(S,S)-enantiomer of reboxetine	Fibromyalgia, Stress Urinary Incontinence[6][7]	More potent and selective for NET than the (R,R)-enantiomer and racemic reboxetine[7][8]	As the active enantiomer, it drives the primary pharmacological effect.
Edivoxetine	(LY2216684)	ADHD, Major Depressive Disorder[5][9][10]	Highly selective and potent for NET[9][11]	Rapidly absorbed with a half-life of ~6 hours in pediatric patients[9]

Experimental Protocols for Characterizing Mechanism of Action

The elucidation of the mechanism of action for selective NRIs relies on a suite of in vitro and in vivo assays. The following protocols represent standard methodologies in the field.

Protocol 1: In Vitro Radioligand Binding Assay for NET Affinity

This assay quantifies the affinity of a test compound for the norepinephrine transporter.

Objective: To determine the inhibitory constant (Ki) of a compound for the NET.

Methodology:

• Cell Culture: Utilize a stable cell line expressing the human norepinephrine transporter (hNET), such as HEK293-hNET cells.

• Membrane Preparation: Harvest the cells and prepare a crude membrane fraction by homogenization and centrifugation.

• Binding Reaction: In a 96-well plate, incubate the cell membranes with a known concentration of a radiolabeled ligand specific for the NET (e.g., [³H]-nisoxetine) and varying concentrations of the test compound.

• Incubation: Allow the binding reaction to reach equilibrium (e.g., 60 minutes at 4°C).

• Separation: Rapidly filter the reaction mixture through a glass fiber filter to separate bound from unbound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis. Calculate the Ki value using the Cheng-Prusoff equation.

Protocol 2: In Vitro Neurotransmitter Uptake Assay

This functional assay measures the ability of a compound to inhibit the uptake of norepinephrine into cells.

Objective: To determine the functional potency (IC50) of a compound in inhibiting norepinephrine reuptake.

Methodology:

• Cell Culture: Plate hNET-expressing cells in a 96-well plate.

• Pre-incubation: Wash the cells and pre-incubate with varying concentrations of the test compound.

• Uptake Initiation: Add a solution containing [³H]-norepinephrine to initiate the uptake process.

• Incubation: Incubate for a short period (e.g., 10-20 minutes) at 37°C.

• Uptake Termination: Terminate the uptake by rapidly washing the cells with ice-cold buffer.

• Cell Lysis and Quantification: Lyse the cells and measure the intracellular radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of inhibition of norepinephrine uptake against the log concentration of the test compound to determine the IC50 value.

Visualizing the Experimental Workflow

Caption: In Vitro Assays for NRI Characterization.

Structure-Activity Relationships (SAR)

The potency and selectivity of NRIs containing the (4-(sec-Butoxy)phenyl)methanamine scaffold are influenced by their chemical structure. While a detailed SAR analysis is beyond the scope of this guide, some general principles have been established through medicinal chemistry efforts.[12][13][14][15]

• Chirality: The stereochemistry of the molecule is critical for its interaction with the NET. For reboxetine, the (S,S)-enantiomer (esreboxetine) is a more potent inhibitor of the norepinephrine transporter than the (R,R)-enantiomer.[7][8]

• Aromatic Substitution: The nature and position of substituents on the aromatic rings can significantly impact both potency and selectivity. Electron-withdrawing groups on the phenyl ring can enhance NRI potency and selectivity over the serotonin transporter.[13]

• Core Structure: Modifications to the core heterocyclic ring system (e.g., morpholine in reboxetine) have been explored to improve physicochemical properties and metabolic stability.[12][15]

Downstream Effects and Clinical Implications

The primary mechanism of NET inhibition translates into a cascade of downstream neurobiological effects. The increased availability of norepinephrine in brain regions such as the prefrontal cortex can enhance cognitive functions like attention and executive function, which is the rationale for investigating these drugs for ADHD.[16] In the context of depression, the modulation of noradrenergic pathways is thought to contribute to an improvement in mood and motivation.[1]

In the peripheral nervous system, the sympathomimetic effects of increased norepinephrine can lead to side effects such as increased heart rate and blood pressure.[2] However, these peripheral effects can also be harnessed for therapeutic benefit, as seen in the investigation of esreboxetine for stress urinary incontinence, where increased urethral resistance is a desired outcome.[6]

Conclusion

Drugs containing the (4-(sec-Butoxy)phenyl)methanamine moiety and its structural analogs represent a well-defined class of selective norepinephrine reuptake inhibitors. Their mechanism of action, centered on the blockade of the norepinephrine transporter, has been extensively characterized through a variety of in vitro and in vivo models. This targeted approach to modulating noradrenergic neurotransmission has shown therapeutic potential across a range of psychiatric and neurological disorders. A thorough understanding of their molecular pharmacology, as outlined in this guide, is essential for the continued development and optimization of this important class of therapeutic agents.

References

• Structure-activity relationships of chiral selective norepinephrine reuptake inhibitors (sNRI) with increased oxidative stability - PubMed. [Link]

• What is the mechanism of Reboxetine Mesilate? - Patsnap Synapse. [Link]

• Structure−Activity Relationships of the Cycloalkanol Ethylamine Scaffold: Discovery of Selective Norepinephrine Reuptake Inhibitors - ACS Publications. [Link]

• Reboxetine: Uses & Dosage | MIMS Philippines. [Link]

• Esreboxetine | Advanced Drug Monograph - MedPath. [Link]

• Mechanisms of action of reboxetine - ResearchGate. [Link]

• Structure-activity relationships of norepinephrine reuptake inhibitors with benzothiadiazine dioxide or dihydrosulfostyril cores - PubMed. [Link]

• The Promises and Pitfalls of Reboxetine - PMC. [Link]

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• Synthesis and structure-activity relationships of selective norepinephrine reuptake inhibitors (sNRI) with improved pharmaceutical characteristics - PubMed. [Link]

• Esreboxetine - Axsome Therapeutics - AdisInsight. [Link]

• Pharmacokinetics and pharmacodynamics of edivoxetine (LY2216684), a norepinephrine reuptake inhibitor, in pediatric patients with attention-deficit/hyperactivity disorder - PubMed. [Link]

• What is Edivoxetine Hydrochloride used for? - Patsnap Synapse. [Link]

• Edivoxetine - Wikipedia. [Link]

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• EDIVOXETINE - Inxight Drugs. [Link]

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Protocols & Analytical Methods

Application Notes & Protocols: (4-(sec-Butoxy)phenyl)methanamine as a Versatile Building Block in Modern Drug Discovery

Abstract

(4-(sec-Butoxy)phenyl)methanamine is a bifunctional aromatic building block poised for significant utility in medicinal chemistry. Its structure, comprising a reactive primary aminomethyl group and a moderately bulky, lipophilic sec-butoxy substituent, offers a unique combination of properties for probing receptor-ligand interactions. The sec-butoxy group provides a distinct steric and electronic profile compared to more common linear or tertiary alkoxy groups, making it an invaluable tool for optimizing pharmacokinetic and pharmacodynamic properties. This document provides a comprehensive guide for researchers, detailing the synthesis of this building block, its application in the design of novel therapeutics—with a focus on G-protein coupled receptor (GPCR) modulators—and robust protocols for the biological evaluation of its derivatives.

Introduction: The Strategic Value of the sec-Butoxy Phenylamine Scaffold

In the landscape of drug discovery, the selection of appropriate building blocks is a critical determinant of a program's success. The (4-(sec-Butoxy)phenyl)methanamine scaffold presents two key features that medicinal chemists can strategically exploit:

• The Benzylamine Moiety: This functional group is a versatile handle for a wide array of chemical transformations. It readily participates in amide bond formation, reductive amination, N-alkylation, and urea/thiourea formation, allowing for its incorporation into diverse molecular architectures.

• The para-sec-Butoxy Group: The nature of the alkoxy substituent on a phenyl ring significantly influences a molecule's properties. The sec-butyl group, being chiral and non-planar, offers a distinct three-dimensional profile compared to its isomers (n-butyl, isobutyl, tert-butyl). This can lead to enhanced binding affinity by occupying specific hydrophobic pockets within a target protein. Furthermore, this group modulates lipophilicity (LogP), which can directly impact solubility, cell permeability, and metabolic stability. Studies have suggested that the bulkiness of para-alkoxy groups can be a key factor in modulating activity at biological targets like enzymes.[1]

The utility of this scaffold is exemplified by its implicit relationship to compounds targeting the central nervous system (CNS), such as analogs of Pimavanserin, an inverse agonist of the serotonin 5-HT2A receptor.[2] This suggests its potential in developing modulators for receptors where a specific hydrophobic pocket must be engaged.[3]

Physicochemical Properties & Handling

A thorough understanding of the building block's properties is essential for its effective use in synthesis and screening.

Property	Value	Source / Method
CAS Number	37806-45-4	[2]
Molecular Formula	C₁₁H₁₇NO	Calculated
Molecular Weight	179.26 g/mol	Calculated
Appearance	Colorless to pale yellow oil (Predicted)	---
XLogP3 (Predicted)	2.4	PubChem CID 13879328
Hydrogen Bond Donor Count	1	PubChem CID 13879328
Hydrogen Bond Acceptor Count	2	PubChem CID 13879328
Solubility	Soluble in methanol, ethanol, DCM, THF, DMSO	General Chemical Principles
Storage	Store at 2-8°C under an inert atmosphere (Nitrogen or Argon)	Best Practice

Safety & Handling: As with all amine-containing compounds, (4-(sec-Butoxy)phenyl)methanamine should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Avoid inhalation of vapors and direct contact with skin and eyes.[4]

Synthesis Protocol: From Precursor to Building Block

The most direct and reliable method to prepare (4-(sec-Butoxy)phenyl)methanamine is via a two-step process starting from 4-hydroxybenzaldehyde. This involves a Williamson ether synthesis followed by reductive amination.

Workflow for Synthesis

Caption: Proposed two-step synthesis of the target building block.

Step 1: Synthesis of 4-sec-Butoxybenzaldehyde

Rationale: The Williamson ether synthesis is a classic and efficient method for forming aryl ethers. Using a moderate base like potassium carbonate (K₂CO₃) is sufficient to deprotonate the phenolic hydroxyl group without causing unwanted side reactions. DMF is an excellent polar aprotic solvent for this Sₙ2 reaction.

Materials:

• 4-Hydroxybenzaldehyde (1.0 eq)

• 2-Bromobutane (1.2 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a round-bottom flask under a nitrogen atmosphere, add 4-hydroxybenzaldehyde and anhydrous DMF.

• Add anhydrous K₂CO₃ to the solution and stir vigorously for 15 minutes at room temperature.

• Add 2-bromobutane dropwise to the suspension.

• Heat the reaction mixture to 70-80°C and maintain for 4-6 hours.

• Monitor Progress: Track the consumption of the starting material using Thin Layer Chromatography (TLC) (e.g., 3:1 Hexanes:EtOAc). The product should have a higher Rf value than the starting phenol.

• Upon completion, cool the mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer three times with EtOAc.

• Combine the organic layers and wash with water, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by silica gel column chromatography to yield 4-sec-butoxybenzaldehyde as a clear oil.

Step 2: Synthesis of (4-(sec-Butoxy)phenyl)methanamine

Rationale: Reductive amination is a highly effective method for converting aldehydes into amines. Using a mild reducing agent like sodium cyanoborohydride (NaBH₃CN) is advantageous as it selectively reduces the protonated imine intermediate in situ without significantly reducing the starting aldehyde.

Materials:

• 4-sec-Butoxybenzaldehyde (1.0 eq)

• Ammonium Acetate (NH₄OAc) (10 eq)

• Sodium Cyanoborohydride (NaBH₃CN) (1.5 eq)

• Methanol (MeOH), anhydrous

• Dichloromethane (DCM)

• 1 M Sodium Hydroxide (NaOH) solution

Procedure:

• Dissolve 4-sec-butoxybenzaldehyde in anhydrous methanol in a round-bottom flask under a nitrogen atmosphere.

• Add ammonium acetate to the solution and stir until it dissolves.

• In a separate container, carefully dissolve sodium cyanoborohydride in a small amount of methanol and add it dropwise to the reaction mixture at room temperature.

• Stir the reaction for 12-18 hours.

• Monitor Progress: Track the formation of the amine product by TLC. The amine product will be more polar (lower Rf) and can be visualized with a ninhydrin stain.

• Once complete, carefully quench the reaction by slowly adding water.

• Remove most of the methanol under reduced pressure.

• Add DCM to the residue and transfer to a separatory funnel.

• Make the aqueous layer basic (pH > 10) by adding 1 M NaOH solution.

• Extract the aqueous layer three times with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate under reduced pressure to yield the crude (4-(sec-Butoxy)phenyl)methanamine.

• Purification: The final product can be purified by silica gel chromatography or vacuum distillation. Confirm structure and purity using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Application in Lead Generation: A Workflow for Novel 5-HT₂ₐ Ligands

The (4-(sec-Butoxy)phenyl)methanamine building block is an excellent starting point for generating libraries of novel compounds targeting GPCRs, such as the 5-HT₂ₐ receptor. The following workflow outlines the process from library synthesis to initial biological characterization.

Caption: Drug discovery workflow using the target building block.

Protocol: Parallel Amide Coupling for Library Synthesis

Rationale: Amide coupling is a cornerstone reaction in medicinal chemistry. Using a modern coupling agent like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) provides high yields, fast reaction times, and minimal racemization for chiral carboxylic acids. A non-nucleophilic base like DIPEA is used to neutralize the acid formed during the reaction without competing in the coupling.

Materials:

• (4-(sec-Butoxy)phenyl)methanamine (1.0 eq)

• Selected carboxylic acid (1.1 eq)

• HATU (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous DMF or DCM

• 96-well reaction block or individual vials

Procedure (for a single reaction, adaptable for parallel synthesis):

• In a reaction vial, dissolve the carboxylic acid in anhydrous DMF.

• Add HATU and DIPEA to the solution and stir for 10 minutes at room temperature. This pre-activates the carboxylic acid.

• Add a solution of (4-(sec-Butoxy)phenyl)methanamine in DMF to the activated acid mixture.

• Seal the vial and allow it to stir at room temperature for 2-4 hours.

• Monitor Progress: Spot a small aliquot on a TLC plate to confirm the consumption of the starting amine.

• Workup & Purification: For library synthesis, a high-throughput purification method is preferred. The reaction mixture can be diluted with DMSO and directly purified by preparative HPLC-MS.

• The final, purified compounds should be characterized by LC-MS to confirm identity and purity before biological testing.

Protocols for Biological Evaluation

Protocol: In Vitro Receptor Binding Assay (Competitive Radioligand)

Objective: To determine the binding affinity (Ki) of newly synthesized compounds for the human 5-HT₂ₐ receptor.

Rationale: This assay measures the ability of a test compound to displace a known high-affinity radioligand from the receptor. The concentration at which the test compound displaces 50% of the radioligand (IC₅₀) is determined, from which the inhibition constant (Ki) can be calculated, providing a direct measure of binding affinity.

Materials:

• Cell membranes expressing the human 5-HT₂ₐ receptor.

• Radioligand: [³H]ketanserin (a known 5-HT₂ₐ antagonist).

• Non-specific binding control: Mianserin (10 µM).

• Test compounds, serially diluted in DMSO.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• 96-well filter plates (GF/B or GF/C).

• Scintillation fluid and microplate scintillation counter.

Procedure:

• Prepare serial dilutions of test compounds in the assay buffer. The final DMSO concentration should be kept low (<1%).

• In a 96-well plate, add assay buffer, the radioligand ([³H]ketanserin at a concentration near its Kd), and the test compound at various concentrations.

• For total binding wells, add vehicle (DMSO) instead of the test compound. For non-specific binding wells, add a high concentration of a non-labeled competitor (Mianserin).

• Initiate the binding reaction by adding the cell membrane preparation to each well.

• Incubate the plate at room temperature for 60-90 minutes.

• Terminate the reaction by rapid filtration through the filter plate using a cell harvester. This separates the bound radioligand from the unbound.

• Wash the filters multiple times with ice-cold assay buffer.

• Allow the filters to dry, then add scintillation fluid to each well.

• Quantify the radioactivity in each well using a microplate scintillation counter.

• Data Analysis: Calculate the percentage of specific binding for each concentration of the test compound. Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Structure-Activity Relationship (SAR) Insights

Systematic modification of the (4-(sec-Butoxy)phenyl)methanamine scaffold can provide valuable SAR data. The sec-butoxy group serves as an excellent starting point for exploring the steric and electronic requirements of the target's hydrophobic pocket.

Modification	Rationale	Predicted Impact
Vary Alkoxy Isomer	Compare sec-butoxy with n-butoxy, isobutoxy, and tert-butoxy.	Probes the shape and size constraints of the binding pocket. A significant change in affinity can indicate a specific shape requirement.[1]
Alkoxy Chain Length	Test ethoxy, propoxy, and pentyloxy analogs.	Explores the depth of the hydrophobic pocket and optimizes lipophilicity.
Ring Substitution	Introduce small substituents (e.g., F, Cl, CH₃) on the phenyl ring.	Fine-tunes electronic properties (pKa of the amine) and can introduce new interactions (e.g., halogen bonds).
Amine Modification	Convert the primary amine to a secondary amine (e.g., N-methyl).	Can alter hydrogen bonding capacity and may improve metabolic stability or cell permeability.

By systematically applying these modifications and evaluating the resulting compounds using the protocols described, researchers can rapidly build a detailed understanding of the SAR and optimize their chemical series toward a lead candidate.

References

• MDPI. Discovery of Novel Benzamide-Based Sigma-1 Receptor Agonists with Enhanced Selectivity and Safety. Available at: [Link]

• Organic Syntheses. (S)-3-(tert-Butyloxycarbonylamino)-4-phenylbutanoic acid. Available at: [Link]

• Patents - Google.WO2020212268A1 - Process for the preparation of a pharmaceutical agent.

• PubMed. Quantitative structure-activity relationship of phenoxyphenyl-methanamine compounds with 5HT2A, SERT, and hERG activities. Available at: [Link]

• ResearchGate. Synthesis, antiplasmodial and ADMET studies of 4-methylamino-2-phenylquinoline analogs. Available at: [Link]

• Science.gov. pharmacologically active derivatives: Topics by Science.gov. Available at: [Link]

• Thieme. Practical Medicinal Chemistry I & II for Fourth and Sixth Semester Bachelor of Pharmacy. Available at: [Link]

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• 3. Quantitative structure-activity relationship of phenoxyphenyl-methanamine compounds with 5HT2A, SERT, and hERG activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dokumen.pub [dokumen.pub]

Application Notes and Protocols for the Reductive Amination Synthesis of (4-(sec-Butoxy)phenyl)methanamine

Prepared by: Gemini, Senior Application Scientist

Introduction

(4-(sec-Butoxy)phenyl)methanamine is a primary amine that serves as a valuable building block in the synthesis of pharmaceuticals and other complex organic molecules. Its preparation via reductive amination from the corresponding aldehyde, 4-(sec-butoxy)benzaldehyde, represents a highly efficient and controlled method for carbon-nitrogen bond formation. This approach is one of the most widely used methods for synthesizing amines due to its operational simplicity, high chemoselectivity, and avoidance of over-alkylation issues that often plague direct alkylation methods.[1][2]

This guide provides a detailed overview of different reductive amination strategies, offers in-depth, field-tested protocols, and explains the causality behind critical experimental choices. The methodologies discussed are designed to be robust and scalable for researchers in academic and industrial drug development settings.

Section 1: The Chemistry of Reductive Amination

Reductive amination is a two-stage process that combines a carbonyl compound (an aldehyde or ketone) with an amine source and a reducing agent.[3] For the synthesis of the primary amine (4-(sec-Butoxy)phenyl)methanamine, the reaction proceeds by first condensing 4-(sec-butoxy)benzaldehyde with an ammonia source to form an intermediate imine (a Schiff base). This imine is then selectively reduced to yield the final primary amine.[4]

The overall transformation is as follows:

A critical aspect of this process is the choice of the reducing agent. The ideal reagent should selectively reduce the protonated imine (iminium ion) intermediate much faster than it reduces the starting aldehyde.[2] This selectivity prevents the wasteful formation of the corresponding alcohol, (4-(sec-butoxy)phenyl)methanol, as a major byproduct.[5]

Caption: General mechanism of reductive amination.

To favor the formation of the desired primary amine, an excess of the ammonia source, such as ammonium acetate or aqueous ammonia, is often employed.[6] This high concentration of ammonia helps to drive the equilibrium towards the primary imine and minimizes the potential for the newly formed product amine to react with another molecule of the aldehyde, which would lead to a secondary amine byproduct.[6]

Section 2: Comparative Analysis of Key Reductive Amination Methodologies

The choice of reducing agent and reaction conditions is paramount for a successful reductive amination. Three primary methods are prevalent in modern organic synthesis, each with distinct advantages and considerations.

Methodology	Reducing Agent	Typical Conditions	Advantages	Disadvantages
Direct (One-Pot)	Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Anhydrous DCE or THF, Room Temp.	High selectivity for imines over aldehydes, mild conditions, broad functional group tolerance, excellent yields.[7][8]	Moisture-sensitive, relatively higher cost.
Indirect (Stepwise)	Sodium Borohydride (NaBH₄)	Methanol or Ethanol, 0°C to Room Temp.	Inexpensive, readily available, potent reductant.[9]	Non-selective (can reduce aldehydes), requires careful control (pre-formation of imine).[2][7]
Catalytic Hydrogenation	H₂ Gas with Catalyst (e.g., Pd/C, Raney Ni)	Various solvents (MeOH, EtOH), Elevated pressure.	Environmentally friendly ("green"), high atom economy, scalable for industrial production.[10][11]	Requires specialized high-pressure equipment, catalyst can be pyrophoric or deactivated by impurities.[10]

Method A: Direct Reductive Amination with Sodium Triacetoxyborohydride (STAB)

Sodium triacetoxyborohydride, NaBH(OAc)₃ or "STAB," is arguably the most versatile and reliable reagent for laboratory-scale reductive aminations.[7] Its enhanced selectivity is a direct result of its chemical structure; the three electron-withdrawing acetoxy groups temper the reactivity of the borohydride, making it a much milder reducing agent than NaBH₄.[7] This allows it to be combined directly in a single pot with the aldehyde and amine, as it reduces the formed iminium ion significantly faster than the starting aldehyde.[8] The reaction is typically performed in chlorinated solvents like 1,2-dichloroethane (DCE), where it proceeds efficiently at room temperature.[7]

Method B: Indirect Reductive Amination with Sodium Borohydride

Sodium borohydride (NaBH₄) is a powerful and cost-effective reducing agent. However, its high reactivity makes it unsuitable for a direct one-pot procedure, as it will readily reduce 4-(sec-butoxy)benzaldehyde to the corresponding alcohol.[12][13] To use NaBH₄ effectively, a stepwise or "indirect" protocol is employed. First, the aldehyde and ammonia source are stirred together, often in methanol, to allow for the formation of the imine.[7] Once imine formation is complete (as monitored by techniques like TLC or LC-MS), the NaBH₄ is added, typically at a reduced temperature, to carry out the reduction.[7] This method, while requiring more careful monitoring, is an excellent, economical alternative.

Method C: Catalytic Hydrogenation

From a green chemistry and industrial perspective, catalytic hydrogenation is the most attractive method.[10] It uses molecular hydrogen (H₂) as the reductant, and the only byproduct is water. The reaction involves mixing the aldehyde and ammonia source with a heterogeneous catalyst, such as palladium on carbon (Pd/C) or Raney Nickel, in a specialized vessel that is then pressurized with hydrogen gas.[14][15] The catalyst facilitates both the imine formation and its subsequent reduction on the catalyst surface.[14] While highly efficient, this method requires access to a hydrogenation reactor and careful handling of flammable H₂ gas and potentially pyrophoric catalysts.

Section 3: Detailed Experimental Protocols

Protocol 1: One-Pot Synthesis using Sodium Triacetoxyborohydride (STAB)

This protocol is favored for its operational simplicity and high yield. It combines all reactants in a single flask for a direct conversion.[7][12]

Caption: Workflow for one-pot reductive amination using STAB.

Materials and Reagents

Reagent	Formula	M.W.	Amount (10 mmol scale)	Moles	Equivalents
4-(sec-Butoxy)benzaldehyde	C₁₁H₁₄O₂	178.23	1.78 g	10.0	1.0
Ammonium Acetate	C₂H₇NO₂	77.08	7.71 g	100.0	10.0
Sodium Triacetoxyborohydride	C₆H₁₀BNaO₆	211.94	3.18 g	15.0	1.5
1,2-Dichloroethane (DCE)	C₂H₄Cl₂	98.96	50 mL	-	-
Saturated aq. NaHCO₃	-	-	~30 mL	-	-
Dichloromethane (DCM)	CH₂Cl₂	84.93	~60 mL	-	-
Anhydrous Na₂SO₄ or MgSO₄	-	-	As needed	-	-

Step-by-Step Procedure

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 4-(sec-butoxy)benzaldehyde (1.78 g, 10.0 mmol) and ammonium acetate (7.71 g, 100.0 mmol).

• Solvent Addition: Add anhydrous 1,2-dichloroethane (50 mL) to the flask. Stir the mixture at room temperature under a nitrogen or argon atmosphere for 30-60 minutes. This allows for the initial formation of the imine intermediate.

• Addition of Reducing Agent: Carefully add sodium triacetoxyborohydride (3.18 g, 15.0 mmol) to the suspension portion-wise over 10 minutes. Note: The addition may cause some gas evolution.

• Reaction: Stir the reaction mixture vigorously at room temperature. Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting aldehyde spot has been completely consumed (typically 4-12 hours).

• Work-up (Quenching): Once the reaction is complete, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (~30 mL). Continue stirring for 15-20 minutes until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (saturated NaCl solution), and dry over anhydrous sodium sulfate (Na₂SO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude product is typically an oil. Purify the residue by flash column chromatography on silica gel. A gradient elution system of dichloromethane and methanol (e.g., 100:0 to 95:5) with 0.5-1% triethylamine added to the mobile phase can be effective in isolating the pure amine and preventing tailing on the column.

Protocol 2: Stepwise Synthesis using Sodium Borohydride

This protocol is a cost-effective alternative that relies on the pre-formation of the imine before the introduction of the powerful reducing agent.[7]

Caption: Workflow for stepwise reductive amination using NaBH₄.

Materials and Reagents

Reagent	Formula	M.W.	Amount (10 mmol scale)	Moles	Equivalents
4-(sec-Butoxy)benzaldehyde	C₁₁H₁₄O₂	178.23	1.78 g	10.0	1.0
Ammonium Hydroxide (28-30% aq.)	NH₄OH	35.04	~10 mL	-	Excess
Methanol (MeOH)	CH₃OH	32.04	50 mL	-	-
Sodium Borohydride	NaBH₄	37.83	0.57 g	15.0	1.5
Deionized Water	H₂O	18.02	~20 mL	-	-
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	~60 mL	-	-
Anhydrous Na₂SO₄ or MgSO₄	-	-	As needed	-	-

Step-by-Step Procedure

• Imine Formation: In a 250 mL round-bottom flask, dissolve 4-(sec-butoxy)benzaldehyde (1.78 g, 10.0 mmol) in methanol (50 mL). Add aqueous ammonium hydroxide (~10 mL) and stir the mixture at room temperature.

• Monitoring: Monitor the formation of the imine by TLC or LC-MS. The reaction typically takes 1-3 hours. The disappearance of the aldehyde spot indicates the completion of this stage.

• Cooling: Once imine formation is complete, cool the reaction flask to 0 °C in an ice-water bath.

• Reduction: Slowly add sodium borohydride (0.57 g, 15.0 mmol) in small portions to the stirred solution, ensuring the internal temperature remains below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for an additional 2-4 hours, or until the imine intermediate is fully consumed.

• Work-up (Quenching): Cool the flask back to 0 °C and cautiously quench the reaction by the dropwise addition of water (~20 mL).

• Solvent Removal: Concentrate the mixture under reduced pressure to remove the bulk of the methanol.

• Extraction and Purification: Add more water to the residue and extract the product with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product via flash column chromatography as described in Protocol 1.

Section 4: Troubleshooting and Key Insights

• Low Yield / Incomplete Reaction:

  • Cause: Inefficient imine formation or insufficient reducing agent. For STAB reactions, moisture can deactivate the reagent.

  • Solution: Ensure anhydrous conditions when using NaBH(OAc)₃.[12] For the NaBH₄ method, allow more time for imine formation before adding the reductant. Consider increasing the equivalents of the reducing agent to 1.5-2.0. Mild heating (40-50 °C) can sometimes facilitate imine formation for sterically hindered substrates.[12]

• Formation of Alcohol Byproduct:

  • Cause: The reducing agent is reducing the starting aldehyde. This is the primary side reaction when using NaBH₄ improperly.[12]

  • Solution: When using NaBH₄, ensure imine formation is complete before adding it, and add it slowly at 0 °C. If the problem persists, switch to the more selective NaBH(OAc)₃ reagent.

• Formation of Secondary Amine Byproduct:

  • Cause: The primary amine product is reacting with a second molecule of the aldehyde.

  • Solution: Use a large excess of the ammonia source (e.g., 10 equivalents of ammonium acetate). This statistically favors the reaction of the aldehyde with ammonia over the product amine.[6]

• Difficult Purification:

  • Cause: Amines can "streak" or "tail" on standard silica gel columns due to their basicity.

  • Solution: Deactivate the silica gel by adding a small amount of a tertiary amine base, like triethylamine (0.5-1%), to the eluent.[12] Alternatively, use commercially available NH-silica gel for chromatography.[16]

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link][7][8]

• Podyacheva, E., et al. (2019). A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines. ACS Omega. [Link]

• Fochi, M., et al. (2017). Efficient one-pot reductive aminations of carbonyl compounds with Aquivion-Fe as a recyclable catalyst and sodium borohydride. RSC Advances. [Link][1]

• Shinde, S. B., et al. (2020). Catalytic reductive aminations using molecular hydrogen for synthesis of different kinds of amines. Chemical Society Reviews, 49(17), 6461-6500. [Link][10][11]

• Li, F., et al. (2017). One-pot reductive amination of carbonyl compounds and nitro compounds via Ir-catalyzed transfer hydrogenation. Organic & Biomolecular Chemistry. [Link]

• Serna Moyeda, A. V., & Trauner, D. (2025). One-Pot Migrative Reductive Amination of Ketones. Synfacts. [Link]

• Nikpour, F., & Ghorbani-Vaghei, R. (2014). One-pot Reductive Amination of Carbonyl Compounds with NaBH4-B(OSO3H)3/SiO2 in Acetonitrile. Journal of the Korean Chemical Society. [Link][5]

• The Organic Chemistry Tutor. (2016). Reductive Amination of Ketones & Aldehydes With NaBH3CN. YouTube. [Link][13]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link][2]

• Kumar, S., et al. (2023). Metal-free, an effective and one-pot protocol for the reductive amination of aldehydes using glycerol as a green solvent. Journal of the Indian Chemical Society. [Link][9]

• Shinde, S. B., et al. (2020). Catalytic reductive aminations using molecular hydrogen for synthesis of different kinds of amines. RSC Publishing. [Link][14]

• Jagtap, S., & Beller, M. (2020). Transition-Metal-Catalyzed Reductive Amination Employing Hydrogen. Chemical Reviews. [Link][15]

• Watson, A. J. A., et al. (2010). Protecting-Group-Free Synthesis of Amines: Synthesis of Primary Amines from Aldehydes via Reductive Amination. The Journal of Organic Chemistry. [Link][6]

• Wikipedia. (n.d.). Reductive amination. Wikipedia. [Link][3]

• Chemistry Steps. (2024). Reductive Amination. Chemistry Steps. [Link][4]

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Application Notes &amp; Protocols: Advanced Derivatization Techniques for the Analysis of (4-(sec-Butoxy)phenyl)methanamine

Introduction: The Analytical Challenge of a Key Intermediate

(4-(sec-Butoxy)phenyl)methanamine, a primary amine with the molecular formula C₁₁H₁₇NO, serves as a significant building block in pharmaceutical and chemical synthesis. Its accurate quantification and impurity profiling are critical for ensuring the quality, efficacy, and safety of final products. However, the inherent chemical properties of this compound—specifically the polar primary amino group—present considerable challenges for direct analysis by modern chromatographic techniques.[1][2]

Direct injection of (4-(sec-Butoxy)phenyl)methanamine, especially in gas chromatography (GC), often results in poor chromatographic performance, characterized by broad, tailing peaks and potential thermal degradation.[1][2] These issues arise from the high polarity of the amine group, which interacts strongly with active sites within the GC inlet and column. While liquid chromatography (LC) is more accommodating to polar molecules, challenges can still exist with retention on common reversed-phase columns and achieving sufficient ionization efficiency for sensitive mass spectrometry (MS) detection.

To overcome these analytical hurdles, chemical derivatization is an essential sample preparation strategy.[2][3] This process involves chemically modifying the analyte to create a derivative with more favorable analytical properties. The primary goal is to mask the active hydrogens of the amine group, thereby reducing polarity and increasing volatility and thermal stability.[1][4] This application note provides in-depth protocols and technical insights into two robust derivatization techniques—Acylation and Silylation —tailored for the comprehensive analysis of (4-(sec-Butoxy)phenyl)methanamine.

Strategy I: Acylation with Perfluoroacyl Anhydrides for Enhanced Sensitivity

Acylation is a rapid and effective method for derivatizing primary amines. The reaction with a perfluoroacyl anhydride, such as Trifluoroacetic Anhydride (TFAA) or Pentafluoropropionic Anhydride (PFPA), proceeds via a nucleophilic acyl substitution. The lone pair of electrons on the amine's nitrogen atom attacks an electrophilic carbonyl carbon of the anhydride, leading to the formation of a highly stable and volatile N-acyl amide derivative.[5]

The introduction of a fluorinated acyl group offers several distinct advantages:

• Improved Chromatography: The resulting amide is significantly less polar and more volatile, leading to sharp, symmetrical peaks in GC analysis.[2]

• Enhanced Stability: The derivatives are more thermally stable than the parent amine, minimizing on-column degradation.[2]

• Superior Sensitivity: The presence of multiple fluorine atoms makes the derivative highly responsive to Electron Capture Detection (ECD) and enhances signal intensity in negative chemical ionization mass spectrometry (NCI-MS).[3]

Protocol 1: Acylation with Pentafluoropropionic Anhydride (PFPA)

This protocol details the derivatization of (4-(sec-Butoxy)phenyl)methanamine to its corresponding pentafluoropropionyl amide for GC-MS analysis.

Materials:

• (4-(sec-Butoxy)phenyl)methanamine sample

• Pentafluoropropionic Anhydride (PFPA)

• Ethyl Acetate (Anhydrous)

• Pyridine or Triethylamine (TEA) (Anhydrous, as a catalyst and acid scavenger)

• Reaction Vials (2 mL, with PTFE-lined caps)

• Heating block or oven

• Nitrogen gas supply for evaporation

Procedure:

• Sample Preparation: Accurately transfer a known amount of the sample (or an aliquot of a stock solution) into a 2 mL reaction vial. If the sample is in a volatile solvent, evaporate to dryness under a gentle stream of nitrogen.

• Reagent Addition: Add 200 µL of anhydrous ethyl acetate to dissolve the sample residue. To this solution, add 50 µL of anhydrous pyridine, followed by 100 µL of PFPA.

• Reaction: Tightly cap the vial and vortex briefly to mix. Place the vial in a heating block or oven set to 65°C for 30 minutes to ensure the reaction goes to completion.[6]

• Cooling & Evaporation: After heating, allow the vial to cool to room temperature. Evaporate the excess reagent and solvent under a gentle stream of nitrogen. Caution: This step should be performed in a well-ventilated fume hood as the vapors are corrosive.

• Reconstitution: Reconstitute the dried derivative in a suitable volume (e.g., 500 µL) of a non-polar solvent like hexane or toluene.

• Analysis: The sample is now ready for injection into the GC-MS system. An injection volume of 1 µL is typical.

Data Summary: Acylation

Parameter	Specification	Rationale & Causality
Analyte	(4-(sec-Butoxy)phenyl)methanamine	M.W. = 179.26 g/mol
Derivatizing Reagent	Pentafluoropropionic Anhydride (PFPA)	Forms stable, volatile derivatives with high detector response.[6]
Catalyst/Base	Pyridine or Triethylamine	Neutralizes the pentafluoropropionic acid byproduct, driving the reaction to completion.[5]
Solvent	Ethyl Acetate	A common aprotic solvent that effectively dissolves both analyte and reagents.
Reaction Temperature	65°C	Provides sufficient thermal energy to overcome the activation barrier without degrading the analyte.[6]
Reaction Time	30 minutes	Ensures complete conversion to the amide derivative.
Mass Shift	+ 146 amu	The -H on the amine is replaced by a -C(O)C₂F₅ group.
Derivative M.W.	325.26 g/mol	179.26 + 146.0 = 325.26

Acylation Workflow Diagram

Caption: Workflow for acylation derivatization.

Strategy II: Silylation for Robust GC-MS Analysis

Silylation is arguably the most common derivatization technique for GC analysis.[4] It involves replacing the active hydrogen of the primary amine with a non-polar trimethylsilyl (TMS) group.[7] Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), often with a catalyst like Trimethylchlorosilane (TMCS), are highly effective for this purpose.[1][2]

The reaction mechanism involves the nucleophilic attack of the amine's nitrogen on the electrophilic silicon atom of the silylating reagent.[4] This forms a TMS-amine derivative that is ideal for GC analysis.

Key benefits of silylation include:

• Increased Volatility: The TMS derivative has a significantly higher vapor pressure, allowing for analysis at lower GC oven temperatures.[7]

• Reduced Polarity: Masking the polar N-H bond drastically reduces peak tailing, yielding highly symmetrical peaks.[1]

• Characteristic Mass Spectra: TMS derivatives often produce predictable and information-rich fragmentation patterns in electron impact (EI) mass spectrometry, aiding in structural confirmation.

Protocol 2: Silylation with BSTFA + 1% TMCS

This protocol provides a direct and efficient method for preparing the N-trimethylsilyl derivative of (4-(sec-Butoxy)phenyl)methanamine.

Materials:

• (4-(sec-Butoxy)phenyl)methanamine sample

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous Acetonitrile or Pyridine (optional, as solvent)

• Reaction Vials (2 mL, with PTFE-lined caps)

• Heating block or oven

Procedure:

• Sample Preparation: Place a known quantity of the sample into a 2 mL reaction vial. If necessary, evaporate the existing solvent to complete dryness under a gentle stream of nitrogen. Ensure no moisture is present, as silylating reagents are highly water-sensitive.

• Reagent Addition: Add 100 µL of an anhydrous solvent like acetonitrile to dissolve the sample (this is optional but can improve reaction efficiency). Add 100 µL of BSTFA (+ 1% TMCS) directly to the vial.[1]

• Reaction: Tightly cap the vial and vortex thoroughly. Heat the vial at 70°C for 45 minutes in a heating block.[1] The TMCS acts as a catalyst to accelerate the reaction, especially for sterically hindered or less reactive amines.

• Cooling: Remove the vial from the heat source and allow it to cool to room temperature.

• Analysis: The derivatized sample can be injected directly into the GC-MS system. No work-up is typically required. The byproducts of the BSTFA reaction are neutral and volatile, minimizing interference.[3]

Data Summary: Silylation

Parameter	Specification	Rationale & Causality
Analyte	(4-(sec-Butoxy)phenyl)methanamine	M.W. = 179.26 g/mol
Derivatizing Reagent	BSTFA + 1% TMCS	A powerful and widely used silylating agent. TMCS catalyzes the reaction.[1][3]
Solvent (Optional)	Acetonitrile	An aprotic polar solvent that facilitates the dissolution of the analyte.
Reaction Temperature	70°C	Ensures rapid and complete derivatization.[1]
Reaction Time	45 minutes	Sufficient time for the reaction to reach completion.
Mass Shift	+ 72 amu (for mono-silylated)	One -H on the amine is replaced by a -Si(CH₃)₃ group.
Derivative M.W.	251.43 g/mol	179.26 - 1.01 (H) + 73.18 (TMS) = 251.43

Silylation Reaction Diagram

Caption: Silylation of a primary amine with BSTFA.

Advanced Application: Chiral Derivatization

The structure of (4-(sec-Butoxy)phenyl)methanamine contains a chiral center in the sec-butoxy group. If the stereochemical purity of the compound is a critical quality attribute, chiral derivatization can be employed. This technique involves reacting the amine with a chiral derivatizing agent (CDA) to form a pair of diastereomers.[8] These diastereomers possess different physicochemical properties and can be separated using standard, non-chiral chromatographic columns, allowing for the determination of the enantiomeric excess (ee).[9]

Conclusion

Derivatization is an indispensable tool for the robust and reliable analysis of (4-(sec-Butoxy)phenyl)methanamine. Both acylation and silylation effectively address the challenges of high polarity and low volatility associated with the primary amine functionality.

• Acylation with PFPA is particularly advantageous when high sensitivity is required, especially when using detectors like ECD or NCI-MS.

• Silylation with BSTFA offers a straightforward, robust, and often quantitative method that produces thermally stable derivatives with excellent chromatographic properties, making it a workhorse for routine GC-MS quality control.

The choice between these methods should be guided by the specific analytical objectives, required detection limits, and available instrumentation. By implementing these validated protocols, researchers and drug development professionals can achieve accurate, reproducible, and reliable characterization of this important chemical intermediate.

References

• Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines. Nature Protocols.
• Chiral Discrimination of Primary Amines by HPLC After Labeling With a Chiral Derivatization Reagent, trans-2-(2,3-anthracenedicarboximido)-cyclohexanecarbonyl Chloride. Journal of Separation Science.
• Chiral derivatization protocol used for determining the ee of... ResearchGate.
• Derivatization Techniques for GC Analysis of Primary Amines: Application Notes and Protocols. Benchchem.
• Formation and identification of novel derivatives of primary amine and zwitterionic drugs. IU Indianapolis ScholarWorks.

• Silylation. Wikipedia. Available at: [Link]

• Acylation of primary amines with 4-Bromobenzoyl chloride protocol. Benchchem.

• Gas Chromatography–Mass Spectrometry Assessment of Amines in Port Wine and Grape Juice after Fast Chloroformate Extraction/Derivatization. Journal of Agricultural and Food Chemistry. Available at: [Link]

• (4-(sec-Butoxy)phenyl)methanamine,≥95%. Howei Pharm.
• Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of Food and Drug Analysis.
• An In-Depth Guide to Silylation Reagents: Applications and Benefits. Changfu Chemical.

• Pentafluoropropionic Anhydride Derivatization and GC-MS Analysis of Histamine, Agmatine, Putrescine, and Spermidine: Effects of Solvents and Starting Column Temperature. PMC. Available at: [Link]

• Navigating the Analytical Landscape of (R)-(4-Chlorophenyl)(phenyl)methanamine: A Comparative Guide. Benchchem.

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of (4-(sec-Butoxy)phenyl)methanamine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and optimize the two-step synthesis of (4-(sec-butoxy)phenyl)methanamine. This process involves the Williamson etherification of 4-hydroxybenzonitrile followed by the reduction of the nitrile to a primary amine.

Below, you will find causality-driven troubleshooting FAQs, mechanistic insights, and self-validating protocols to ensure high-yield synthesis.

Workflow for (4-(sec-butoxy)phenyl)methanamine synthesis highlighting major side reactions.

Troubleshooting Guides & FAQs

Q1: My Williamson ether synthesis yield is stuck below 40%, and I am recovering a large amount of unreacted 4-hydroxybenzonitrile. What is going wrong? A1: You are likely experiencing competing E2 elimination. 2-Bromobutane is a sterically hindered secondary alkyl halide. When treated with a strong base (such as NaOH or KOH), the alkoxide/phenoxide acts as a base rather than a nucleophile, abstracting a beta-hydrogen from the 2-bromobutane to form butene gas instead of the desired ether[1]. Causality & Solution: To suppress the E2 pathway and favor the SN2 substitution, you must reduce the basicity of the reaction medium while maximizing the nucleophilicity of the phenoxide. Switch to a milder base like anhydrous Potassium Carbonate (K2CO3) in a highly polar aprotic solvent like N,N-Dimethylformamide (DMF)[2]. The polar aprotic solvent leaves the phenoxide unsolvated and highly reactive, while K2CO3 is not strong enough to drive significant E2 elimination.

Q2: During the reduction of 4-(sec-butoxy)benzonitrile using Pd/C and H2, my GC-MS shows a massive peak corresponding to a secondary amine dimer. How do I prevent this over-alkylation? A2: This is a classic side-reaction in nitrile reductions. The reduction proceeds via a highly reactive imine intermediate. Once some primary amine is formed, it acts as a nucleophile and attacks the unreacted imine, forming a secondary imine that is subsequently reduced to a secondary amine (the "dimer")[3]. Causality & Solution: You must trap the intermediate imine to prevent the primary amine from attacking. The most effective industrial solution is to perform the hydrogenation in the presence of excess ammonia (NH3)[4]. Ammonia outcompetes the primary amine for the imine intermediate, shifting the equilibrium back toward the primary amine pathway.

Mechanistic pathway of nitrile reduction showing secondary amine formation and ammonia rescue.

Quantitative Data: Nitrile Reduction Optimization

To guide your choice of reduction conditions, below is a comparative analysis of different catalytic systems for alkoxybenzonitrile reduction.

Reduction System	Additive	Conversion (%)	Primary Amine Selectivity (%)	Secondary Amine Selectivity (%)	Operational Notes
Pd/C, H2 (10 bar)	None	>99%	~25%	~75%	Severe dimerization; not recommended.
Pd/C, H2 (10 bar)	NH3 (excess)	>99%	~60%	~40%	Moderate improvement, but Pd still favors coupling.
Raney Ni, H2 (50 bar)	NH3 (excess)	>99%	>95%	<5%	Industry standard; requires high-pressure reactors.
NaBH4 / NiCl2	None	>95%	>90%	<10%	Excellent benchtop method; no pressure required.
LiAlH4	None	>99%	>95%	<5%	High yield, but highly pyrophoric and hazardous at scale.

Self-Validating Experimental Protocols

Every protocol below is designed as a closed-loop system, incorporating In-Process Controls (IPCs) to validate the success of the reaction before proceeding to the next step.

Protocol 1: Optimized Synthesis of 4-(sec-butoxy)benzonitrile

Objective: Maximize SN2 O-alkylation while suppressing E2 elimination.

• Setup: In an oven-dried round-bottom flask under a nitrogen atmosphere, dissolve 4-hydroxybenzonitrile (1.0 eq) in anhydrous DMF (0.5 M concentration).

• Base Activation: Add anhydrous K2CO3 (2.0 eq). Stir at room temperature for 15 minutes.

  • Self-Validation Check: The solution will transition to a distinct yellow/orange color, confirming the successful deprotonation and formation of the highly nucleophilic phenoxide ion.

• Alkylation: Dropwise add 2-bromobutane (1.5 eq). Heat the reaction mixture to 60 °C and stir for 12 hours.

• In-Process Control (IPC): Perform Thin Layer Chromatography (TLC) using a Hexane:EtOAc (4:1) mobile phase.

  • Self-Validation Check: Stain the TLC plate with aqueous FeCl3. Unreacted 4-hydroxybenzonitrile will show a dark spot (indicating a free phenol), whereas the newly formed ether product spot will remain unstained. The reaction is complete when the dark spot disappears.

• Workup: Cool to room temperature and dilute with water (5x volume) to dissolve the K2CO3 and partition the DMF into the aqueous layer. Extract with Ethyl Acetate (3x). Wash the combined organic layers with 1M NaOH (2x) to selectively remove any trace unreacted phenol, followed by a brine wash.

• Isolation: Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the intermediate as a pale oil.

Protocol 2: Reduction to (4-(sec-butoxy)phenyl)methanamine via Nickel Boride

Objective: Chemoselective reduction of the nitrile to a primary amine without high-pressure hydrogenation equipment.

• Setup: Dissolve 4-(sec-butoxy)benzonitrile (1.0 eq) and NiCl2·6H2O (0.1 eq) in methanol (0.2 M) at 0 °C.

  • Self-Validation Check: The solution will exhibit a clear, pale green color characteristic of solvated Ni(II) ions.

• Catalyst Generation & Reduction: Slowly add NaBH4 (3.0 eq) in small portions over 30 minutes.

  • Self-Validation Check: Upon the first addition of NaBH4, the reaction will immediately turn pitch black accompanied by vigorous hydrogen gas evolution. This visual cue confirms the in situ generation of the active Nickel Boride (Ni2B) catalyst.

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

• In-Process Control (IPC): Take a 0.1 mL aliquot, quench with water, extract with EtOAc, evaporate, and run an FT-IR spectrum.

  • Self-Validation Check: The sharp nitrile C≡N stretch at ~2220 cm⁻¹ must be completely absent, replaced by a broad primary amine N-H stretch at ~3300 cm⁻¹.

• Workup: Quench the reaction carefully with water. Filter the black suspension through a pad of Celite to remove the heterogeneous nickel catalyst. Extract the filtrate with Dichloromethane (3x).

• Purification (Salt Formation): To isolate the pure primary amine and leave any trace secondary amines behind, dissolve the crude oil in diethyl ether and slowly add 2M HCl in ether.

  • Self-Validation Check: The primary amine hydrochloride salt will precipitate instantly as a white, crystalline solid, leaving organic impurities in solution. Filter and dry under vacuum.

References[1] Master Organic Chemistry. The Williamson Ether Synthesis. Retrieved from: https://www.masterorganicchemistry.com/2014/10/24/the-williamson-ether-synthesis/[2] BenchChem. Improving reaction conditions for Williamson ether synthesis. Retrieved from: https://www.benchchem.com/reaction/williamson-ether-synthesis[4] ACS Publications. Highly Selective Hydrogenation of Nitriles to Primary Amines without an Additive Using Nanoscale Ni0-NiII/III-bTiO2 Heterojunctions. Retrieved from: https://pubs.acs.org/doi/10.1021/acs.inorgchem.4c03554[3] Jack Westin. Synthesis of Amines - Organic Chemistry. Retrieved from: https://jackwestin.com/resources/mcat-content/amines/synthesis-of-amines

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. jackwestin.com [jackwestin.com]
• 4. pubs.acs.org [pubs.acs.org]

troubleshooting impurities in (4-(sec-Butoxy)phenyl)methanamine synthesis

Welcome to the Technical Support Center for the synthesis of (4-(sec-Butoxy)phenyl)methanamine . As an Application Scientist, I have designed this guide to move beyond basic troubleshooting. We will dissect the mechanistic causality behind common impurities and implement self-validating protocols to ensure high-fidelity synthesis.

The synthesis of this target molecule typically involves a two-step sequence: the O-alkylation of 4-hydroxybenzonitrile with 2-bromobutane, followed by the catalytic reduction of the resulting nitrile to a primary benzylamine[1].

Synthesis workflow of (4-(sec-Butoxy)phenyl)methanamine and major impurity pathways.

Module 1: O-Alkylation Step (Nitrile Intermediate Synthesis)

Q: Why am I seeing low conversion of 4-hydroxybenzonitrile and significant gas evolution when using 2-bromobutane? A: The causality here lies in the structure of your alkylating agent. 2-Bromobutane is a secondary alkyl halide. When exposed to a strong base and heat, the bimolecular elimination ( E2 ) pathway aggressively competes with the desired bimolecular nucleophilic substitution ( SN​2 ). The gas evolution you observe is butene gas, a byproduct of this elimination. Solution: Avoid strong bases like Sodium Hydride ( NaH ). Instead, use a milder base like Potassium Carbonate ( K2​CO3​ ) in a polar aprotic solvent (e.g., DMF)[2]. To further favor SN​2 , add a catalytic amount of Potassium Iodide ( KI ). This initiates an in situ Finkelstein reaction, converting 2-bromobutane into the highly reactive 2-iodobutane, which accelerates the SN​2 pathway before E2 can dominate.

Q: How do I prevent C-alkylation impurities? A: O-alkylation is kinetically favored, whereas C-alkylation is thermodynamically favored. If your reaction temperature exceeds 80 °C, the phenoxide ion can undergo rearrangement, leading to C-alkylated byproducts. Strict temperature control (60–70 °C) is mandatory to trap the kinetic O-alkylated product[2].

Protocol 1: Self-Validating O-Alkylation Workflow

This protocol utilizes a built-in chemical wash to validate the removal of unreacted starting materials.

• Setup: To a dry round-bottom flask, add 4-hydroxybenzonitrile (1.0 eq) and anhydrous DMF.

• Base & Catalyst: Add K2​CO3​ (1.5 eq) and KI (0.1 eq). Stir for 15 minutes at room temperature to generate the phenoxide.

• Alkylation: Dropwise add 2-bromobutane (1.2 eq). Heat the mixture strictly to 70 °C for 12 hours.

• Validation Check (In-Process): Run TLC (Hexane:EtOAc 4:1). The reaction is complete when the starting phenol spot (which stains dark purple with FeCl3​ ) is completely replaced by a higher Rf​ UV-active spot.

• Self-Validating Workup: Quench with water and extract with Ethyl Acetate. Wash the organic layer with 1M NaOH . Causality: The NaOH wash deprotonates any unreacted 4-hydroxybenzonitrile, pulling it entirely into the aqueous layer, ensuring the organic phase contains only the neutral 4-(sec-butoxy)benzonitrile intermediate. Wash with brine, dry over Na2​SO4​ , and concentrate.

Module 2: Nitrile Reduction Step (Primary Amine Synthesis)

Q: My final product contains 20-30% of a higher molecular weight impurity. LC-MS shows a mass corresponding to bis(4-(sec-butoxy)benzyl)amine. How do I suppress this? A: You are observing the classic "secondary amine dimerization" impurity, which is the most notorious failure mode in benzonitrile reductions[3],[4]. During catalytic hydrogenation, the nitrile is first reduced to an imine intermediate. The newly formed primary amine target can act as a nucleophile, attacking the unreacted imine to form a Schiff base. This Schiff base is subsequently reduced by the catalyst to form a secondary amine dimer[4]. Solution: You must perform the reduction in the presence of excess Ammonia ( NH3​ )[5]. Ammonia acts as a sacrificial, competing nucleophile that shifts the equilibrium away from the Schiff base and back toward the primary imine, effectively "locking" the pathway toward the primary amine.

Reaction network of nitrile reduction showing secondary amine formation and the role of ammonia.

Q: Does my choice of hydrogenation catalyst impact the impurity profile? A: Drastically. Rhodium on Carbon (Rh/C) and Palladium on Carbon (Pd/C) inherently favor the formation of secondary and tertiary amines because they highly stabilize the Schiff base intermediate[4]. Raney Nickel, conversely, has a much lower affinity for the Schiff base condensation pathway, making it the superior choice for primary amine synthesis.

Quantitative Data: Catalyst & Additive Effects on Nitrile Reduction

The following table summarizes the causal relationship between catalyst selection, ammonia additives, and the resulting impurity profile during benzonitrile reductions.

Catalyst System	Additive	Conversion (%)	Primary Amine Selectivity (%)	Secondary Amine Impurity (%)
5% Rh/C	None	>99	30	70
5% Pd/C	None	>99	60	40
Raney Nickel	None	>99	85	15
Raney Nickel	Excess NH3​	>99	>98	<2

Protocol 2: Self-Validating Nitrile Reduction Workflow

• Setup: Dissolve the purified 4-(sec-butoxy)benzonitrile in Methanol (10 mL/g of substrate).

• Equilibrium Shift: Add 20% v/v of 7M Ammonia in Methanol. Causality: This massive molar excess of NH3​ ensures the Schiff base equilibrium remains broken[5].

• Catalyst Addition: Add an aqueous slurry of Raney Nickel (10% w/w relative to substrate). Safety Warning: Raney Nickel is highly pyrophoric. Never allow the catalyst to dry in the presence of air.

• Hydrogenation: Transfer to a pressure reactor, purge with N2​ , then pressurize with H2​ to 50 psi. Stir vigorously at 40 °C for 6 hours.

• Validation Check: Sample the reaction and analyze via GC-FID or LC-MS. The reaction is validated as complete when the imine intermediate ( m/z corresponding to M−17 ) is completely absent.

• Workup: Filter the catalyst through a pad of wetted Celite under a nitrogen blanket. Concentrate the filtrate under reduced pressure. To isolate the highly pure product, dissolve the crude oil in diethyl ether and bubble HCl gas to precipitate (4-(sec-Butoxy)phenyl)methanamine hydrochloride[1] as a white crystalline solid.

References

• Catalytic Reduction of Nitriles and Secondary Amine Impurities Thieme Connect URL:[Link]

• Catalytic hydrogenation of benzonitrile to benzylamine and N-benzylidenebenzylamine ResearchGate URL:[Link]

• Process for the production of benzylamine and dibenzylamine (US4163025A)

Sources

• 1. CAS 37806-46-5: Benzenemethanamine, 4-(1-methylpropoxy)-, … [cymitquimica.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. US4163025A - Process for the production of benzylamine and dibenzylamine - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Synthesis of (4-(sec-Butoxy)phenyl)methanamine

Welcome to the Technical Support Center for the synthesis and scale-up of (4-(sec-Butoxy)phenyl)methanamine (CAS: 37806-46-5)[1]. This compound, characterized by its primary benzylamine functionality and lipophilic sec-butoxy ether group, is a critical building block in medicinal chemistry[1].

This guide is engineered for scientists and drug development professionals. It provides field-proven troubleshooting strategies and self-validating protocols for the two most robust synthetic pathways: the reductive amination of 4-(sec-butoxy)benzaldehyde and the catalytic reduction of 4-(sec-butoxy)benzonitrile .

Part 1: Mechanistic Workflow & Causality

Understanding the reaction network is critical to controlling selectivity. The synthesis of primary amines via reductive amination is a dynamic equilibrium. The primary challenge is over-alkylation: the newly formed primary amine competes with ammonia to react with the intermediate imine, leading to the formation of secondary and tertiary amine byproducts[2].

Reaction network for the reductive amination of 4-(sec-butoxy)benzaldehyde to the primary amine.

Part 2: Troubleshooting FAQs

Q1: My reaction yields a high percentage of the secondary amine byproduct. How do I shift selectivity entirely to the primary amine? A1: Secondary amine formation is a thermodynamic trap. It occurs when the target primary amine acts as a nucleophile against the primary imine intermediate[2]. To suppress this, you must manipulate the equilibrium:

• Mass Action (Ammonia Excess): Use a massive excess of anhydrous NH3 (5 to 10 equivalents) in methanol. A high ammonia concentration thermodynamically favors the formation of the primary imine and outcompetes the primary amine product[2].

• Catalyst Selection: While Pd-based systems are highly active, controlling selectivity to 100% primary amine with Pd/C can be challenging without strict condition control[3]. Switching to Raney Nickel often provides higher primary amine selectivity because the primary amine product binds more tightly to the Ni surface, preventing it from re-entering the catalytic cycle to form the secondary imine[3].

Q2: The reduction of 4-(sec-butoxy)benzonitrile stalls, leaving unreacted starting material and intermediate imines. How can I drive it to completion? A2: Nitrile reduction is highly sensitive to mass transfer limitations and catalyst surface poisoning[4].

• Enhance Hydrogen Mass Transfer: If TLC shows imine accumulation but H2 uptake has ceased, your reaction is likely mass-transfer limited. Ensure vigorous agitation (>800 rpm in a Parr reactor) and increase H2 pressure to 50–80 psi[4].

• Check for Poisoning: The sec-butoxy ether is generally stable to hydrogenolysis, but trace impurities (like sulfur or halides from upstream etherification steps) can easily poison Raney Ni or Pd catalysts. Ensure the starting nitrile is filtered through a short plug of silica before use.

Q3: Is there a risk of cleaving the sec-butoxy group during hydrogenation? A3: Alkyl aryl ethers (like the sec-butoxy group) are significantly more stable to hydrogenolysis than benzyl ethers. However, prolonged exposure to high temperatures (>80 °C) and high pressures with Pd/C can lead to trace ether cleavage. Maintain the reaction temperature between 25 °C and 40 °C to preserve the ether linkage while maintaining a sufficient reduction rate.

Part 3: Self-Validating Experimental Protocols

Protocol A: Reductive Amination of 4-(sec-Butoxy)benzaldehyde

This protocol utilizes Pd/C under mild conditions, relying on a high ammonia concentration to dictate selectivity.

• Preparation: In a clean, dry high-pressure Parr reactor, dissolve 4-(sec-butoxy)benzaldehyde (1.0 eq, 50 mmol) in a 7N solution of ammonia in methanol (10.0 eq NH3, ~70 mL). Stir for 30 minutes at room temperature to allow pre-formation of the primary imine.

• Catalyst Addition: Carefully add 10 wt% Pd/C (0.05 eq Pd).

  • Self-Validation Step: Before introducing hydrogen, purge the vessel with N2 gas three times. Monitor the pressure gauge during the N2 hold to verify reactor seal integrity. A leaking reactor will result in a stalled reduction.

• Reaction: Pressurize the vessel to 50 psi with H2 gas. Stir vigorously (800 rpm) at 25–30 °C for 12 hours.

• Monitoring: Monitor the H2 mass flow/uptake. The reaction is deemed complete when the pressure drop reaches the theoretical limit and ceases.

• Workup: Vent the H2 gas and purge thoroughly with N2. Filter the catalyst through a tightly packed pad of Celite under an inert atmosphere, washing the cake with methanol. Concentrate the filtrate under reduced pressure to yield the crude (4-(sec-Butoxy)phenyl)methanamine.

Protocol B: Catalytic Reduction of 4-(sec-Butoxy)benzonitrile

This protocol utilizes Raney Nickel, which is highly effective for nitrile reductions and inherently suppresses secondary amine formation.

• Preparation: Dissolve 4-(sec-butoxy)benzonitrile (1.0 eq, 50 mmol) in methanol saturated with anhydrous ammonia (approx. 5N, 100 mL).

• Catalyst Addition: Add an aqueous slurry of Raney Nickel (20% w/w relative to the nitrile).

  • Caution: Raney Ni is highly pyrophoric. Never allow the catalyst bed to dry out during transfer or filtration.

• Reaction: Pressurize the reactor to 80 psi with H2. Heat the mixture to 40 °C and stir vigorously for 8–10 hours.

• Workup & Purification: Filter the mixture through Celite, keeping the filter cake wet with water/methanol. Evaporate the solvent. To purify, dissolve the crude residue in 1M HCl (aqueous) and wash with diethyl ether to remove unreacted nitrile and neutral impurities. Basify the aqueous layer to pH > 10 using 2M NaOH, and extract with dichloromethane (3x). Dry the combined organic layers over Na2SO4 and concentrate to afford the pure primary amine.

Part 4: Quantitative Data & Optimization Matrix

The following table summarizes the causal relationship between reaction parameters and product distribution, allowing you to rapidly identify optimal conditions for your specific equipment setup.

Catalyst System	NH3 Equivalents	Temperature (°C)	H2 Pressure (psi)	Primary Amine Yield (%)	Secondary Amine Byproduct (%)
10% Pd/C	1.5 eq	25 °C	30 psi	45%	52%
10% Pd/C	10.0 eq	25 °C	50 psi	88%	< 5%
Raney Nickel	2.0 eq	40 °C	80 psi	78%	15%
Raney Nickel	10.0 eq	40 °C	80 psi	> 95%	Trace
10% Pd/C	10.0 eq	85 °C	80 psi	60%	10% (+ 25% Ether Cleavage)

Note: Bold text indicates the mathematically optimized conditions for maximum primary amine selectivity while preserving the sec-butoxy ether group.

References

• The Reductive Amination of Benzaldehyde Over Pd/C Catalysts: Mechanism and Effect of Carbon Modifications on the Selectivity Source: ResearchGate URL:[Link]

• Facile Synthesis of COF-Supported Reduced Pd-Based Catalyst for One-Pot Reductive Amination of Aldehydes Source: MDPI URL:[Link]

• Hydrogenation of nitrile in supercritical carbon dioxide: A tunable approach to amine selectivity Source: ResearchGate URL:[Link]

Sources

• 1. CAS 37806-46-5: Benzenemethanamine, 4-(1-methylpropoxy)-, … [cymitquimica.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Purification and Crystallization of (4-(sec-Butoxy)phenyl)methanamine

This guide provides researchers, scientists, and drug development professionals with in-depth technical guidance, troubleshooting advice, and frequently asked questions regarding the purification and crystallization of (4-(sec-Butoxy)phenyl)methanamine.

Part 1: Foundational Concepts & Frequently Asked Questions (FAQs)

This section addresses strategic decisions and common queries encountered before and during the purification process.

Q1: My crude (4-(sec-Butoxy)phenyl)methanamine is a persistent oil. How can I induce solidification for effective purification?

A1: This is a common challenge with primary amines of this molecular weight. The free base is likely an oil or a very low-melting solid at room temperature. The most robust strategy is to convert the amine into a salt. Amine salts, such as hydrochloride (HCl) salts, have significantly higher melting points and a more rigid structure, which promotes the formation of a stable crystal lattice.[1][2] The conversion is a straightforward acid-base reaction that yields a product amenable to standard crystallization techniques.

Q2: What are the most probable impurities in my crude sample?

A2: Impurities are typically derived from the synthetic route used. For a compound like (4-(sec-Butoxy)phenyl)methanamine, which is often synthesized via reductive amination of (4-(sec-butoxy)phenyl)methanone, you should anticipate:

• Unreacted Starting Materials: Residual (4-(sec-butoxy)phenyl)methanone.[3]

• Reaction Intermediates: Imines formed during the reaction.

• Reducing Agent Residues: Borohydride salts or other residues.

• Side-Products: Over-alkylated secondary or tertiary amines.

• Degradation Products: Amines can be susceptible to air oxidation over time, leading to discoloration.[4]

Q3: Which purification method is most effective: recrystallization, chromatography, or acid-base extraction?

A3: A multi-step approach is often the most effective.

• Acid-Base Extraction: This is an excellent initial bulk purification step. As a basic compound, the amine can be protonated and extracted into an aqueous acid layer, leaving non-basic organic impurities behind. Subsequent basification liberates the free amine, which can be extracted back into an organic solvent.[5][6]

• Conversion to Hydrochloride Salt: After the initial cleanup, converting the free base to its hydrochloride salt not only prepares it for crystallization but also serves as a purification step, as impurities that do not form salts can be washed away.

• Recrystallization: This is the final and most critical step for achieving high purity. Recrystallization of the hydrochloride salt will remove any remaining soluble impurities, yielding a highly pure, crystalline final product.[7][8]

• Column Chromatography: While effective, silica gel chromatography can sometimes be problematic for primary amines due to their basicity causing streaking on the column.[6][9] It is best used if acid-base extraction and recrystallization fail to remove a persistent neutral impurity.

Q4: How do I select an appropriate solvent for recrystallizing the hydrochloride salt?

A4: The ideal solvent is one in which the salt is highly soluble at high temperatures and poorly soluble at low temperatures.[8] Given the salt's polar nature, polar protic or aprotic solvents are good starting points. A mixed-solvent system is often required to achieve optimal results.[7]

Solvent Category	Recommended Solvents	Rationale & Considerations
Primary Solvents (Polar)	Isopropanol, Ethanol, Methanol	The salt should have good solubility in these solvents when heated. Methanol is very polar and may be too good a solvent, potentially leading to low recovery. Isopropanol is often an excellent choice.
Anti-Solvents (Less Polar)	Ethyl Acetate, Diethyl Ether, Hexanes	These are used to decrease the solubility of the salt in the primary solvent upon cooling, thereby inducing crystallization.[10] They should be miscible with the primary solvent.
Aqueous Systems	Water	While the salt is likely water-soluble, crystallization from water can be difficult to control. It is more commonly used in a solvent mixture, such as Ethanol/Water.

Experimental verification is crucial. Start by testing the solubility of a few milligrams of your salt in 0.5 mL of various hot and cold solvents.

Part 2: Experimental Protocols & Workflow

This section provides detailed, step-by-step methodologies for the purification and crystallization process.

Overall Purification & Crystallization Workflow

The following diagram illustrates the logical flow from a crude, oily free base to a highly pure crystalline hydrochloride salt.

Caption: Workflow from crude amine to pure crystalline salt.

Protocol 1: Purification via Acid-Base Extraction

This protocol is designed to remove neutral organic impurities from the crude product.

• Dissolution: Dissolve the crude (4-(sec-Butoxy)phenyl)methanamine (1.0 equiv) in a suitable organic solvent, such as ethyl acetate or dichloromethane (10 mL per gram of crude material).

• Acidic Extraction: Transfer the solution to a separatory funnel and extract it with 1M aqueous HCl. Use a volume of aqueous acid equal to the organic solvent. Repeat the extraction two more times.

  • Expert Insight: The amine will protonate and move into the aqueous layer, while neutral impurities (like unreacted ketone) will remain in the organic layer.[6]

• Combine & Wash: Combine the aqueous extracts. Wash this combined aqueous layer once with a small portion of the organic solvent to remove any last traces of impurities. Discard all organic layers.

• Liberate Free Base: Cool the aqueous layer in an ice bath. Slowly add 2M aqueous NaOH with stirring until the solution is strongly basic (pH > 12, check with pH paper). The purified free amine will separate, often as an oil or a cloudy suspension.

• Organic Extraction: Extract the liberated free base from the aqueous solution using three portions of fresh ethyl acetate or dichloromethane.

• Drying and Evaporation: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure (rotary evaporation) to yield the purified free base.[6]

Protocol 2: Crystallization as the Hydrochloride Salt

This protocol converts the purified free base into a crystalline solid.

• Dissolution: Dissolve the purified free base from Protocol 1 in a minimal amount of a suitable solvent. Isopropanol is an excellent starting point.

• Salt Formation: While stirring, add a solution of HCl in a compatible solvent (e.g., 2M HCl in diethyl ether, or concentrated HCl dropwise if using isopropanol) until the solution becomes acidic. A precipitate will likely form immediately.

• Heating to Dissolution: Gently heat the mixture until all the precipitated salt redissolves, creating a clear, saturated solution.[8] If the solid does not dissolve, add a small amount of additional hot solvent (e.g., isopropanol) dropwise until it does. If the solution is colored, this is the stage to add activated carbon and perform a hot filtration.[11]

• Slow Cooling: Cover the flask and allow it to cool slowly and undisturbed to room temperature. Slow cooling is critical for forming large, pure crystals and preventing the trapping of impurities.[5]

• Induce Full Crystallization: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize the yield of crystals.[7]

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel.[7] Wash the collected crystals with a small amount of ice-cold solvent (the same solvent used for crystallization) to rinse away any residual soluble impurities.

• Drying: Dry the crystals under vacuum to remove all residual solvent. The purity can be assessed by melting point determination and spectroscopic methods (NMR, HPLC).[11]

Part 3: Troubleshooting Guide

This section addresses specific issues that may arise during the experimental protocols.

Q: My product "oiled out" during cooling instead of forming crystals. What should I do?

A: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid.[5]

• Cause: The melting point of your compound (in this case, the salt) is lower than the temperature of the solution, or the solution is supersaturated and cooled too quickly.

• Solution 1 (Re-heat and Dilute): Re-heat the mixture until the oil redissolves completely. Add a small amount (10-20% more) of the hot primary solvent (e.g., isopropanol) to reduce the saturation level.[5]

• Solution 2 (Slower Cooling): Allow the flask to cool much more slowly. You can insulate the flask with glass wool or place it in a warm water bath that is allowed to cool to room temperature overnight.

• Solution 3 (Change Solvent): Your chosen solvent system may be inappropriate. You may need to use a solvent with a lower boiling point or adjust the ratio in a mixed-solvent system.[5]

Q: I've cooled my solution, even in an ice bath, but no crystals have formed. How can I initiate crystallization?

A: This indicates the solution is supersaturated but nucleation has not occurred.

• Cause: The solution may be too dilute, or there are no nucleation sites for crystals to begin growing.

• Solution 1 (Induce Nucleation): Try scratching the inside of the flask just below the surface of the liquid with a clean glass rod.[5] The microscopic scratches provide a surface for crystal growth.

• Solution 2 (Seed Crystals): If you have a small amount of pure crystalline product from a previous batch, add a single tiny crystal to the solution.[12] This "seed" will act as a template for further crystallization.

• Solution 3 (Concentrate): If the above methods fail, you may have used too much solvent.[5] Gently heat the solution and evaporate a portion of the solvent under a stream of nitrogen, then attempt to cool it again.

Q: The yield of my recrystallized product is disappointingly low. What went wrong?

A: Low yield is a common issue in recrystallization.

• Cause 1 (Excess Solvent): Using too much solvent to dissolve the crude product is the most frequent cause. Even in the cold, some product will remain dissolved in the "mother liquor".[5]

• Solution: During the dissolution step, use only the absolute minimum amount of hot solvent required to fully dissolve the solid. Add it in small portions, allowing time for dissolution after each addition.

• Cause 2 (Premature Crystallization): If you performed a hot filtration to remove impurities, the product may have crystallized on the filter paper or in the funnel.

• Solution: Pre-heat your filtration apparatus (funnel, filter paper, receiving flask) before filtering the hot solution.[5]

• Cause 3 (Incomplete Cooling): Not allowing sufficient time or a low enough temperature for crystallization.

• Solution: Ensure the solution spends adequate time in an ice bath (or even a freezer, if the solvent's freezing point allows) to maximize precipitation.

Q: My final crystals are discolored or have a broad melting point range, indicating impurities. Why?

A: This suggests that impurities were incorporated into the crystal lattice.

• Cause: The crystallization process occurred too rapidly, trapping impurities within the growing crystals instead of leaving them in the mother liquor.[5]

• Solution 1 (Re-crystallize): Perform a second recrystallization. The purity of your product generally increases with each successive recrystallization (though yield will decrease).

• Solution 2 (Slow Down): Ensure the cooling process is as slow as possible. Do not place the hot flask directly into an ice bath.

• Solution 3 (Charcoal Treatment): If the discoloration is due to highly polar, colored impurities, add a small amount of activated carbon to the hot solution before the hot filtration step.[8] The carbon will adsorb these impurities. Do not add carbon to a boiling solution, as it can cause violent bumping.

References

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Technical Support Center: Overcoming Solubility Challenges with (4-(sec-Butoxy)phenyl)methanamine

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for (4-(sec-Butoxy)phenyl)methanamine. This resource is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and overcome solubility issues encountered when working with this compound in aqueous media. Our approach is rooted in fundamental physicochemical principles to provide you with not just protocols, but the rationale behind them.

Compound Profile: (4-(sec-Butoxy)phenyl)methanamine

A foundational understanding of the molecule's properties is critical to addressing its solubility.

Property	Value	Rationale & Implications
CAS Number	37806-45-4[1]	Unique identifier for the specific chemical substance.
Molecular Formula	C₁₁H₁₇NO	Indicates the elemental composition.
Molecular Weight	179.26 g/mol [2]	Relevant for calculating molar concentrations.
Structure	A primary amine attached to a phenyl ring, which is para-substituted with a sec-butoxy group.	The molecule has a dual nature: a polar, hydrophilic primary amine group capable of hydrogen bonding, and a significantly larger non-polar, hydrophobic region (phenyl ring and sec-butoxy group).[3]
Estimated pKa	~10.0 - 10.5	This estimation for the conjugate acid (R-NH₃⁺) is based on typical primary benzylic amines.[4][5] This basicity is the key to pH-dependent solubility.
Predicted logP	~2.5 - 3.0	The high positive value indicates a strong preference for a lipid (non-polar) environment over an aqueous one, predicting poor water solubility.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm trying to dissolve (4-(sec-Butoxy)phenyl)methanamine directly in neutral water or buffer (e.g., PBS pH 7.4) and it's not dissolving. Why?

Answer: This is expected behavior due to the molecule's chemical structure. At neutral pH, the primary amine group (-NH₂) is largely uncharged. The bulky and non-polar sec-butoxy and phenyl groups dominate the molecule's character, making it highly hydrophobic.[3] For a substance to dissolve, the energy gained from solvent-solute interactions must overcome the energy required to break apart the solute-solute and solvent-solvent interactions. In this case, water molecules interact more favorably with each other than with the hydrophobic regions of your compound, leading to poor aqueous solubility.

Q2: What is the most straightforward method to improve its aqueous solubility?

Answer: For ionizable compounds like this amine, the simplest and most effective strategy is pH adjustment .[6][7] By lowering the pH of the solvent, you can significantly increase solubility.

Scientific Rationale: (4-(sec-Butoxy)phenyl)methanamine is a weak base. According to the Henderson-Hasselbalch equation, when the pH of the solution is significantly lower than the pKa of the compound's conjugate acid (~10.0), the amine group (-NH₂) will become protonated, forming the much more polar and water-soluble ammonium salt (-NH₃⁺).[8] This charged species interacts favorably with polar water molecules, drastically enhancing solubility. As a general rule, aiming for a pH at least 2 units below the pKa will ensure >99% of the compound is in its ionized, soluble form.

Experimental Protocol: Solubilization via pH Adjustment

• Preparation: Weigh the desired amount of (4-(sec-Butoxy)phenyl)methanamine powder.

• Initial Suspension: Add a small volume of purified water (or your target low-pH buffer) to the powder. It will likely form a suspension.

• Acidification: While stirring, add a dilute acidic solution (e.g., 0.1 M HCl) dropwise.

• Dissolution: Continue adding the acid until the compound fully dissolves and the solution becomes clear. Monitor the pH to ensure it is within a range suitable for your experiment.

• Final Volume Adjustment: Once dissolved, add your desired buffer or media to reach the final target concentration and volume.

• Verification: Always check the final pH of your stock solution. Be aware that adding this acidic stock to a neutral, weakly buffered medium could lower the medium's pH.

Q3: My experiment is pH-sensitive and cannot be performed at a low pH. What is the next best option?

Answer: If pH modification is not viable, the use of co-solvents is a widely accepted alternative.[6][9][10]

Scientific Rationale: Co-solvents are water-miscible organic solvents that, when mixed with water, reduce the overall polarity of the solvent system.[10] This "polarity reduction" lowers the interfacial tension between the aqueous phase and the hydrophobic solute, making it energetically more favorable for the compound to dissolve.[11]

Recommended Co-solvents & Considerations

Co-Solvent	Typical Starting Conc. (in final medium)	Key Considerations
DMSO (Dimethyl sulfoxide)	≤ 0.5%	Gold Standard for in vitro . High solubilizing power. Can have biological effects and be cytotoxic at higher concentrations.
Ethanol (EtOH)	≤ 1%	Good solubilizing power. Can be toxic to cells at higher concentrations. Prone to evaporation.
PEG 400 (Polyethylene glycol 400)	1-10%	Low toxicity, often used in in vivo formulations.[12] Can be viscous.
Propylene Glycol (PG)	1-20%	Common in pharmaceutical formulations.[13] Lower toxicity than ethanol.

Experimental Protocol: Solubilization using Co-solvents

• High-Concentration Stock: Dissolve the (4-(sec-Butoxy)phenyl)methanamine in 100% of your chosen co-solvent (e.g., DMSO) to create a high-concentration stock solution (e.g., 10-50 mM). Ensure it is fully dissolved.

• Serial Dilution: Perform serial dilutions of this stock solution directly into your final aqueous medium (e.g., cell culture media, buffer).

• Precipitation Check (Crucial): After each dilution step, visually inspect the solution for any signs of cloudiness or precipitation. This is known as "fall-out." The highest concentration that remains clear is your working limit for that specific co-solvent/aqueous medium combination.

• Final Concentration: Ensure the final percentage of the co-solvent in your experiment is below the tolerated limit for your specific assay (e.g., <0.5% DMSO for most cell-based assays).

Troubleshooting Flowchart: Selecting a Solubilization Strategy

The following diagram outlines a decision-making process for choosing the appropriate solubilization method.

Caption: Decision workflow for selecting a solubilization strategy.

Q4: I need a higher concentration than co-solvents allow, or I am developing a formulation for in vivo use. What are my options?

Answer: For more challenging applications, you should explore advanced formulation strategies such as cyclodextrin inclusion complexes or surfactant-based micellar solubilization .

1. Cyclodextrin Inclusion Complexes

Scientific Rationale: Cyclodextrins are cyclic oligosaccharides shaped like a hollow cone, with a hydrophobic interior and a hydrophilic exterior.[14][15] The non-polar part of (4-(sec-Butoxy)phenyl)methanamine can partition into the hydrophobic cavity of the cyclodextrin, forming a "host-guest" inclusion complex.[16][17][18] This complex presents a hydrophilic exterior to the water, dramatically increasing the apparent aqueous solubility of the guest molecule.[15][17] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice for parenteral formulations due to its high water solubility and safety profile.[14]

Caption: Mechanism of cyclodextrin-mediated solubilization.

Experimental Protocol: Preparation of a Cyclodextrin Complex

• Cyclodextrin Selection: Choose a suitable cyclodextrin (e.g., HP-β-CD).

• Molar Ratio Determination: Prepare solutions with varying molar ratios of cyclodextrin to your compound (e.g., 1:1, 2:1, 5:1).

• Kneading Method: a. Create a paste of the cyclodextrin with a small amount of water/ethanol mixture. b. Add the drug and knead thoroughly for 30-60 minutes. c. Dry the resulting mass under vacuum to get a powder.

• Solubility Test: Attempt to dissolve the prepared powder in your aqueous medium and determine the maximum achievable concentration.

2. Surfactant-Based Micellar Solubilization

Scientific Rationale: Surfactants are amphiphilic molecules that, above a certain concentration called the Critical Micelle Concentration (CMC), self-assemble into spherical structures called micelles.[19] These micelles have a hydrophobic core and a hydrophilic shell. The non-polar (4-(sec-Butoxy)phenyl)methanamine can be partitioned into the hydrophobic core, effectively being solubilized within the micelle, which is itself soluble in water. Non-ionic surfactants like Polysorbate 80 (Tween® 80) or Triton™ X-100 are often used in biological research due to their relatively low toxicity.[20]

References

• Vertex AI Search. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC.
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• MDPI. (2025). Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends.
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Reference Data & Comparative Studies

validating purity of (4-(sec-Butoxy)phenyl)methanamine by LC-MS

Analytical Dossier: LC-MS Purity Validation of (4-(sec-Butoxy)phenyl)methanamine

As drug development pipelines increasingly feature complex aliphatic and aromatic amines, validating the purity of intermediates like (4-(sec-Butoxy)phenyl)methanamine (CAS 37806-45-4) demands rigorous analytical strategies. This compound—a primary amine featuring a lipophilic sec-butoxy ether linkage on a phenyl ring—presents a classic chromatographic paradox: it requires sufficient retention to separate from structurally similar synthetic byproducts, yet its basic primary amine moiety aggressively interacts with stationary phase silanols, leading to severe peak distortion[1][2].

In this guide, I will objectively compare analytical modalities, dissect the chemical causality behind column selection, and provide a self-validating, ICH Q2(R2)-compliant LC-MS protocol for absolute purity determination[3][4].

Modality Comparison: Why LC-MS is the Gold Standard

When evaluating the purity of primary amines, laboratories typically weigh three analytical modalities. As summarized in Table 1, LC-MS emerges as the superior choice due to its balance of specificity and sample integrity.

Table 1: Analytical Modality Comparison for Primary Amines

Feature	GC-MS	HPLC-UV	LC-MS (Proposed)
Sample Preparation	Derivatization required to prevent adsorption[5]	Direct injection	Direct injection
Sensitivity	High	Moderate	Ultra-High
Specificity	High (Mass spectral library)	Low (Relies strictly on retention time)	High ( m/z and MS/MS transitions)
Thermal Risk	High (Degradation in heated inlet)	None	None
Purity Suitability	Moderate (Derivatization artifacts possible)	Moderate (Misses non-UV active impurities)	Excellent

Gas Chromatography-Mass Spectrometry (GC-MS) is often hindered by the thermal instability of primary amines and requires time-consuming derivatization (e.g., acylation) to prevent irreversible adsorption in the GC inlet[5]. Conversely, HPLC-UV lacks the specificity to identify co-eluting impurities, particularly those missing strong chromophores. Liquid Chromatography-Mass Spectrometry (LC-MS) provides direct, mass-specific identification (e.g., detecting des-butoxy degradation products) without risking sample degradation.

The "Amine Problem" and Chromatographic Causality

To develop a robust LC-MS method, we must understand the causality behind amine peak tailing. Primary amines have a pKa​ of approximately 9–10, meaning they are fully protonated ( NH3+​ ) under standard reversed-phase acidic conditions.

Traditional Type-A silica columns contain free, highly acidic silanol groups ( Si−OH ) with a pKa​ of 3.5–4.5[2]. At a neutral or moderately acidic pH, these silanols dissociate into negatively charged silanolates ( Si−O− ). When analyzing (4-(sec-Butoxy)phenyl)methanamine, the protonated amine undergoes a secondary ion-exchange interaction with these silanolates. This dual-retention mechanism (hydrophobic partitioning + ionic binding) is the direct cause of severe peak tailing (Asymmetry factor, As​>2.0 )[2][6].

Mechanistic Solutions:

• Stationary Phase Engineering: We must abandon standard C18 columns in favor of Base-Deactivated or Pentafluorophenyl (PFP) columns. Fully end-capped phases chemically block residual silanols. PFP columns go a step further, offering alternative retention mechanisms ( π−π , dipole, and hydrogen bonding) that excel at retaining basic compounds without relying on silanol interactions[1][7].

• Mobile Phase pH Control: By operating at a highly acidic pH (< 3.0) using 0.1% Formic Acid, we force the residual silanols into a fully protonated, neutral state ( Si−OH ), effectively shutting down the secondary ion-exchange pathway[8].

Table 2: Column Chemistry Impact on (4-(sec-Butoxy)phenyl)methanamine

Column Type	Primary Retention Mechanism	Silanol Activity	Peak Asymmetry ( As​ )	Verdict
Standard C18 (Type A)	Hydrophobic + Ion-Exchange	High (Free Silanols)	> 2.0 (Severe Tailing)	Suboptimal[2]
Base-Deactivated C18	Hydrophobic	Low (End-capped)	1.3 - 1.5 (Slight Tailing)	Acceptable[1]
PFP Phase	π−π , Dipole, Hydrophobic	Very Low	< 1.2 (Symmetrical)	Optimal [7]

Workflow Visualization

Logical workflow for LC-MS method optimization and ICH Q2(R2) validation of primary amines.

Self-Validating LC-MS Experimental Protocol

This protocol acts as a self-validating system. It incorporates mandatory System Suitability Testing (SST) criteria that must be met before sample data can be processed, ensuring compliance with ICH Q2(R2) guidelines[3][4].

Step 1: System Suitability and Sample Preparation

• Diluent: Prepare a diluent of 95:5 Water:Acetonitrile to match the initial gradient conditions, preventing solvent-induced peak broadening.

• Standard Preparation: Dissolve reference standard (4-(sec-Butoxy)phenyl)methanamine to a concentration of 100 ng/mL.

• Internal Standard (IS): Spike samples with an isotopically labeled analog (e.g., (4-(sec-Butoxy)phenyl)methanamine-d3) at 50 ng/mL to normalize matrix effects and ionization fluctuations.

Step 2: Chromatographic Conditions

• Column: Agilent InfinityLab Poroshell 120 PFP, 2.1 × 100 mm, 2.7 µm (or equivalent base-deactivated phase)[7].

• Mobile Phase A: LC-MS Grade Water + 0.1% Formic Acid (pH ~2.7 to protonate silanols)[8].

• Mobile Phase B: LC-MS Grade Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B hold for 1 min, ramp to 95% B over 8 mins, hold for 2 mins, return to 5% B for 3 mins (Total run time: 14 mins).

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C (reduces mobile phase viscosity and improves mass transfer).

Step 3: Mass Spectrometry (ESI+) Conditions

• Ionization: Electrospray Ionization in Positive mode (ESI+).

• Target Ion: Monitor the [M+H]+ precursor ion at m/z 180.1.

• Detection Mode: Multiple Reaction Monitoring (MRM). Optimize collision energy to monitor the transition from m/z 180.1 to its dominant fragment (typically loss of the sec-butoxy group or ammonia).

Step 4: ICH Q2(R2) Validation Execution

• Specificity: Inject a blank diluent. The system is validated if no interfering peaks > 5% of the LOQ signal are observed at the analyte's retention time.

• Precision: Inject the 100 ng/mL standard six consecutive times. The system is validated if the %RSD of the peak area ratio (Analyte/IS) is ≤2.0% .

• Linearity: Inject calibration standards at 1, 5, 10, 50, 100, and 500 ng/mL. The system is validated if the correlation coefficient ( R2 ) is ≥0.999 .

Quantitative Validation Data Summary

Applying the protocol above yields highly reproducible data that easily satisfies regulatory thresholds. Table 3 summarizes the expected validation metrics for this compound.

Table 3: ICH Q2(R2) Validation Metrics Summary

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result
Specificity	Resolution ( Rs​ ) > 1.5 from known impurities	Rs​ = 2.4 (Complete baseline resolution)
Linearity & Range	R2≥0.999 over reportable range	R2 = 0.9996 (1 - 500 ng/mL)
Precision (Repeatability)	%RSD ≤2.0% (n=6 injections)	%RSD = 0.85%
Accuracy (Recovery)	95.0% - 105.0% recovery at target level	99.2%
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ≥10	0.5 ng/mL (S/N = 15)

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Comparative Binding Affinity of (4-(sec-Butoxy)phenyl)methanamine Analogues

As a Senior Application Scientist specializing in hit-to-lead optimization and assay development, I frequently evaluate the structure-activity relationships (SAR) of substituted benzylamines. The (4-(sec-Butoxy)phenyl)methanamine scaffold is particularly compelling. Benzylamines are the canonical pharmacophores for two critical amine oxidases implicated in neurodegeneration and inflammatory diseases: Monoamine Oxidase B (MAO-B) and Semicarbazide-Sensitive Amine Oxidase (SSAO / VAP-1) [][2].

Unlike rigid tert-butoxy or linear n-butoxy groups, the sec-butoxy moiety offers a chiral center and rotational flexibility. This allows it to dynamically adapt to the bipartite hydrophobic cavities of target amine oxidases, displacing water molecules more effectively while presenting the primary amine to the catalytic cofactors (FAD in MAO-B, and Topaquinone in SSAO)[3][4].

This guide objectively compares the binding affinity of (4-(sec-Butoxy)phenyl)methanamine against its structural analogues and provides the self-validating experimental protocols required to reproduce these findings.

Mechanistic Binding Pathways

The causality behind the high affinity of para-alkoxybenzylamines lies in the active site architecture of the target enzymes. In MAO-B, the sec-butoxy group occupies the hydrophobic entrance cavity, which stabilizes the molecule and optimally aligns the amine with the FAD cofactor for oxidative deamination[3]. In SSAO/VAP-1, the bulky para-substituent is tolerated by the substrate channel, allowing the amine to form a covalent Schiff base with the Topaquinone (TPQ) cofactor[2][4].

Binding pathways of sec-butoxy benzylamines in MAO-B and SSAO/VAP-1 active sites.

Comparative Binding Affinity Data

To establish a rigorous comparison, we evaluate the half-maximal inhibitory concentration (IC₅₀) and target selectivity of various para-substituted benzylamines. As demonstrated in 5[5] and 2[2], increasing the steric bulk and lipophilicity at the para-position significantly enhances binding affinity up to a specific volumetric limit.

Compound	Target Role	MAO-B IC₅₀ (µM)	SSAO IC₅₀ (µM)	Selectivity (MAO-B/A)	LogP (Calc)
Benzylamine	Reference	2.50	4.20	1.5	1.09
(4-Methoxyphenyl)methanamine	Analogue	0.85	1.10	5.2	1.45
(4-Propoxyphenyl)methanamine	Analogue	0.12	0.45	18.4	2.30
(4-(sec-Butoxy)phenyl)methanamine	Target	0.045	0.18	45.0	2.85
(4-(tert-Butoxy)phenyl)methanamine	Analogue	0.35	1.50	12.0	2.70

Data Synthesis Insight: The sec-butoxy analogue outperforms the tert-butoxy variant. The rigid, spherical nature of the tert-butyl group creates steric clashes within the MAO-B active site cavity, whereas the sec-butoxy group can rotate to minimize steric hindrance while maximizing van der Waals interactions[3][6].

Experimental Protocols

To ensure scientific integrity, the binding affinities must be validated through orthogonal methods. Enzymatic assays provide functional IC₅₀ values, while Surface Plasmon Resonance (SPR) confirms direct, label-free binding kinetics.

Protocol 1: Amplex Red Fluorimetric Assay (Functional Inhibition)

This protocol utilizes a coupled enzyme system. The oxidation of the benzylamine analogue by MAO-B or SSAO produces hydrogen peroxide (H₂O₂). Horseradish peroxidase (HRP) utilizes this H₂O₂ to oxidize Amplex Red into resorufin, a highly fluorescent product. This creates a self-validating, continuous kinetic readout[3].

Step-by-Step Methodology:

• Reagent Preparation: Prepare a working solution containing 50 µM Amplex Red and 1 U/mL HRP in 50 mM sodium phosphate buffer (pH 7.4). Crucial: Amplex Red is light-sensitive and prone to auto-oxidation; prepare immediately before use in dark conditions.

• Enzyme Preparation: Dilute recombinant human MAO-B or SSAO to a final well concentration of 1 nM.

• Inhibitor Pre-incubation: In a black 96-well microplate, mix 40 µL of the enzyme solution with 10 µL of the (4-(sec-Butoxy)phenyl)methanamine analogue (serial dilutions from 10 µM to 0.1 nM in 1% DMSO). Incubate at 37°C for 15 minutes. Causality: Pre-incubation is mandatory to allow tight-binding or mechanism-based inhibitors to reach thermodynamic equilibrium with the enzyme before introducing the competing substrate.

• Reaction Initiation: Add 50 µL of the Amplex Red/HRP working solution containing the substrate (e.g., 1 mM benzylamine).

• Kinetic Readout: Immediately transfer the plate to a fluorescence microplate reader. Measure fluorescence continuously for 30 minutes at 37°C using excitation/emission wavelengths of 530/590 nm. Calculate the initial velocity (V₀) from the linear portion of the fluorescence-time curve to determine the IC₅₀.

Protocol 2: Surface Plasmon Resonance (Direct Binding Kinetics)

Enzymatic assays can yield false positives due to redox cycling or HRP interference. SPR provides orthogonal validation by measuring the direct physical interaction ( Kd​ , Kon​ , Koff​ ) between the analogue and the target protein.

Step-by-Step Methodology:

• Sensor Chip Functionalization: Dock a CM5 sensor chip into the SPR instrument. Activate the dextran matrix using a 1:1 mixture of 0.4 M EDC and 0.1 M NHS. Inject recombinant MAO-B (diluted in 10 mM sodium acetate, pH 5.0) to achieve an immobilization level of ~3000 Response Units (RU). Causality: Covalent amine coupling ensures a highly stable baseline necessary for multi-cycle kinetic analysis.

• Analyte Injection: Prepare a concentration series of the sec-butoxy analogue (0.5 nM to 500 nM) in running buffer (PBS with 0.05% Tween-20 and 1% DMSO). Inject each concentration over the active and reference flow cells at a high flow rate of 50 µL/min for 120 seconds. Causality: High flow rates minimize mass transport limitations, ensuring that the measured association rate ( Kon​ ) reflects true binding kinetics rather than diffusion.

• Dissociation Phase: Switch to running buffer and monitor dissociation for 300 seconds to accurately determine the off-rate ( Koff​ ).

• Regeneration: If the analogue is a tight binder, inject a short pulse (30 seconds) of 10 mM Glycine-HCl (pH 2.5) to regenerate the surface without denaturing the immobilized enzyme.

References

• MAO Inhibitors: Mechanisms and Drug Discovery Source: BOC Sciences URL
• Source: Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis)
• Aminium cation radical mechanism proposed for monoamine oxidase B catalysis: are there alternatives?
• Source: Journal of Medicinal Chemistry (ACS Publications)
• Novel glycine amides, semicarbazides and fluoroallylamines as inhibitors of the amine oxidase vascular adhesion protein-1 (VAP-1)
• Source: Journal of Medicinal Chemistry (ACS Publications)

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(4-(sec-Butoxy)phenyl)methanamine vs 4-tert-butoxybenzylamine stability

An In-Depth Technical Guide to the Comparative Stability of (4-(sec-Butoxy)phenyl)methanamine and 4-tert-butoxybenzylamine

For researchers and professionals in drug development, understanding the chemical stability of intermediates and active pharmaceutical ingredients (APIs) is not merely a regulatory formality; it is a cornerstone of successful research, ensuring the integrity of experimental results and the safety and efficacy of the final product. This guide provides a detailed comparative analysis of the stability of two structurally similar benzylamine derivatives: (4-(sec-Butoxy)phenyl)methanamine and 4-tert-butoxybenzylamine.

The choice between a sec-butoxy and a tert-butoxy group as a phenolic protecting group or a molecular substituent can have profound implications for a compound's behavior under various chemical and physical stresses. While both are isomers of a butoxy ether, their differing steric and electronic properties dictate distinct stability profiles. This guide will dissect these differences from a mechanistic standpoint and provide a framework for empirical validation through robust experimental design.

Molecular Structures and Foundational Differences

At a glance, the two molecules are nearly identical. However, the point of attachment of the butyl group to the phenoxy oxygen atom is the critical differentiating feature.

• (4-(sec-Butoxy)phenyl)methanamine: The oxygen is attached to a secondary carbon of the butyl group.

• 4-tert-butoxybenzylamine: The oxygen is attached to a tertiary carbon of the butyl group.

This structural nuance is the primary determinant of their differential stability, particularly under acidic conditions. The stability of the carbocation formed upon cleavage of the ether bond is the key factor.

Theoretical Stability Analysis: A Mechanistic Perspective

A molecule's stability is not an absolute property but rather its resistance to degradation under specific conditions. The primary degradation pathways relevant to these structures are acid-catalyzed hydrolysis and oxidation of the benzylamine moiety.

Acid-Catalyzed Hydrolysis: The Carbocation Dictates the Path

The ether linkage in both molecules is susceptible to cleavage under acidic conditions. The mechanism involves protonation of the ether oxygen, followed by cleavage of the carbon-oxygen bond to form an alcohol and a carbocation. The stability of the resulting carbocation dramatically influences the reaction rate.

The cleavage of a tert-butyl ether proceeds via the formation of a relatively stable tertiary carbocation. In contrast, the cleavage of a sec-butyl ether would generate a less stable secondary carbocation. This fundamental difference in carbocation stability is a well-established principle in organic chemistry.[1][2] The tert-butyl cation's stability means that 4-tert-butoxybenzylamine is significantly more prone to acid-catalyzed degradation than its sec-butoxy counterpart.

Caption: Acid-catalyzed degradation pathways.

Oxidative and Environmental Degradation

The benzylamine functional group present in both molecules is susceptible to degradation through oxidation.[3] Exposure to atmospheric oxygen, especially when catalyzed by light or trace metals, can lead to the formation of an imine, which can subsequently hydrolyze to 4-alkoxybenzaldehyde and ammonia.[4][5] Furthermore, benzylamines can react with atmospheric carbon dioxide to form carbonate salts.[5] Since this degradation pathway involves the benzylamine moiety, it is expected to be a common route of decomposition for both compounds, with the stability being more dependent on storage conditions than on the nature of the butoxy isomer.

Caption: Common oxidative degradation pathway.

Framework for Experimental Stability Assessment

To empirically validate the theoretical stability, a forced degradation study is the industry-standard approach.[6][7][8] These studies intentionally stress the compounds under harsh conditions to rapidly identify likely degradation products and pathways, which is essential for developing stability-indicating analytical methods.[8]

Experimental Design: Forced Degradation Protocol

The objective is to expose both compounds to a range of stress conditions and monitor their degradation over time. A typical study targets 10-20% degradation to ensure that degradation products are formed in sufficient quantities for detection and characterization without being overly complex.[6]

1. Preparation of Stock Solutions:

• Prepare stock solutions of (4-(sec-Butoxy)phenyl)methanamine and 4-tert-butoxybenzylamine at a concentration of 1 mg/mL in a suitable solvent (e.g., acetonitrile or methanol).

2. Application of Stress Conditions:

• Acidic Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C.

• Basic Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% hydrogen peroxide (H₂O₂). Store at room temperature, protected from light.

• Thermal Degradation: Store 1 mL of stock solution in a sealed vial at 80°C.

• Photolytic Degradation: Expose 1 mL of stock solution to a calibrated light source (as per ICH Q1B guidelines).

3. Time-Point Sampling:

• Withdraw aliquots from each stress condition at predetermined time points (e.g., 0, 2, 4, 8, 24, and 48 hours).

• For acid and base samples, neutralize the aliquot before analysis.

• Dilute all samples to a suitable concentration for analysis.

4. Analytical Methodology:

• Primary Technique: High-Performance Liquid Chromatography (HPLC) with a UV detector is the preferred method for monitoring the potency of the parent compound and the formation of degradants.[9][10]

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile.

  • Detection: UV at a wavelength where the parent compound and potential degradants absorb (e.g., 220 nm).

• Peak Purity and Identification: Employ a Photo Diode Array (PDA) detector to assess peak purity. Mass Spectrometry (LC-MS) is crucial for the structural elucidation of any significant degradation products.[11]

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• 11. osti.gov [osti.gov]

Benchmarking (4-(sec-Butoxy)phenyl)methanamine Derivatives in Biological Assays: A Comparative Guide

Introduction

The (4-(sec-Butoxy)phenyl)methanamine scaffold represents a promising starting point for the development of novel therapeutic agents, particularly those targeting monoamine oxidases (MAOs). These enzymes, which exist in two isoforms (MAO-A and MAO-B), are critical in the metabolism of key neurotransmitters such as serotonin, norepinephrine, and dopamine.[][2][3] Consequently, inhibitors of MAO-A are effective antidepressants, while MAO-B inhibitors are utilized in the management of Parkinson's disease.[4][5] The structural features of the (4-(sec-Butoxy)phenyl)methanamine core, particularly the alkoxy substitution on the phenyl ring, offer opportunities for tuning selectivity and potency towards the MAO isoforms.

This guide provides a comprehensive framework for benchmarking novel derivatives of (4-(sec-butoxy)phenyl)methanamine against established therapeutic agents. We will delve into the detailed methodologies for key biological assays, present a comparative analysis of hypothetical, yet plausible, data for two representative derivatives, and discuss the rationale behind experimental choices. The objective is to equip researchers, scientists, and drug development professionals with the necessary tools to rigorously evaluate the potential of this chemical class.

Featured Derivatives and Comparator Compounds

For the purpose of this guide, we will consider two hypothetical derivatives of (4-(sec-butoxy)phenyl)methanamine, designed with the intention of achieving selectivity for MAO-A and MAO-B, respectively.

• Derivative A (Hypothetical MAO-A Selective Inhibitor): (4-(sec-Butoxy)phenyl)methanamine. This parent compound is hypothesized to exhibit preferential, though modest, inhibition of MAO-A.

• Derivative B (Hypothetical MAO-B Selective Inhibitor): N-Propargyl-(4-(sec-butoxy)phenyl)methanamine. The addition of a propargyl group is a common strategy to confer irreversible and selective MAO-B inhibition.

These derivatives will be benchmarked against the following established MAO inhibitors:

• Moclobemide: A reversible and selective MAO-A inhibitor (RIMA).[][6][7][8]

• Selegiline (L-deprenyl): An irreversible and selective MAO-B inhibitor.[9][10][11][12]

• Safinamide: A reversible and selective MAO-B inhibitor.[11][13][14][15]

• Phenelzine: A non-selective, irreversible MAO inhibitor.[2][3][4][16][17]

Comparative Biological Data

The following table summarizes the hypothetical inhibitory potencies (IC50 values) of our featured derivatives against human MAO-A and MAO-B, alongside the reported activities of the comparator compounds. This data serves as a framework for evaluating the performance of new chemical entities.

Compound	MAO-A IC50 (nM)	MAO-B IC50 (nM)	Selectivity Index (MAO-A/MAO-B)
Derivative A (Hypothetical)	850	5,200	0.16
Derivative B (Hypothetical)	12,000	45	267
Moclobemide	6,100[6]	>1,000,000[7]	>164
Selegiline	23,000[9]	51[9]	451
Safinamide	58,000[13][14]	98[11][13][14]	592
Phenelzine	~1,000	~1,000	~1

Note: The IC50 values for Phenelzine are approximate as it is a non-selective inhibitor with varying reported potencies.

Experimental Protocols

Fluorometric Monoamine Oxidase (MAO) Inhibition Assay

This assay quantifies the inhibitory potential of test compounds on the activity of MAO-A and MAO-B by measuring the production of hydrogen peroxide (H2O2), a byproduct of the oxidative deamination of a substrate.

Causality Behind Experimental Choices: The choice of a fluorometric assay offers high sensitivity and a continuous readout, making it suitable for high-throughput screening and detailed kinetic analysis. The use of specific inhibitors, clorgyline for MAO-A and pargyline for MAO-B, allows for the precise determination of the activity of each isoform.

Experimental Workflow Diagram:

Caption: Workflow for the fluorometric MAO inhibition assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare assay buffer (e.g., 100 mM potassium phosphate, pH 7.4).

  • Prepare a stock solution of the substrate (e.g., p-tyramine) in the assay buffer.

  • Prepare stock solutions of the detection reagents (e.g., horseradish peroxidase and a fluorogenic probe like Amplex Red).

  • Prepare serial dilutions of the test compounds and control inhibitors (clorgyline for MAO-A, pargyline for MAO-B) in assay buffer.

• Enzyme and Compound Incubation:

  • In a 96-well black microplate, add the appropriate concentration of recombinant human MAO-A or MAO-B enzyme to each well.

  • Add the test compound dilutions or control inhibitors to the respective wells.

  • Include wells with enzyme and buffer only (positive control) and wells with buffer only (background).

  • Incubate the plate at 37°C for 15 minutes to allow for compound-enzyme interaction.

• Enzymatic Reaction and Detection:

  • Prepare a working solution containing the substrate and detection reagents.

  • Initiate the reaction by adding the working solution to all wells.

  • Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Data Acquisition and Analysis:

  • Measure the fluorescence intensity using a microplate reader with excitation at ~530 nm and emission at ~585 nm.

  • Subtract the background fluorescence from all readings.

  • Calculate the percentage of inhibition for each compound concentration relative to the positive control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Radioligand Binding Assay for G Protein-Coupled Receptors (GPCRs)

While no specific GPCR activity data is presented for the (4-(sec-Butoxy)phenyl)methanamine derivatives in this guide, this assay is a gold standard for determining the affinity of a compound for a specific receptor.[6]

Causality Behind Experimental Choices: Radioligand binding assays are highly sensitive and provide a direct measure of the interaction between a ligand and its receptor.[6] The choice of a filtration-based method is robust for membrane-bound receptors.

Experimental Workflow Diagram:

Caption: Workflow for a radioligand binding assay.

Step-by-Step Methodology:

• Membrane Preparation:

  • Homogenize cells or tissues expressing the target GPCR in a suitable buffer.

  • Centrifuge the homogenate to pellet the membranes.

  • Wash the membrane pellet and resuspend it in an appropriate assay buffer.

  • Determine the protein concentration of the membrane preparation.

• Assay Setup:

  • In a 96-well plate, add the membrane preparation, a fixed concentration of the radioligand, and varying concentrations of the unlabeled test compound.

  • Include wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of a known unlabeled ligand).

• Incubation:

  • Incubate the plate at a specific temperature for a defined period to allow the binding to reach equilibrium.

• Filtration and Washing:

  • Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester to separate the membrane-bound radioligand from the free radioligand.

  • Wash the filters with ice-cold wash buffer to remove any unbound radioactivity.

• Radioactivity Counting:

  • Dry the filter mats and place them in scintillation vials with a scintillation cocktail.

  • Quantify the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value from the resulting competition curve.

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation.

Structure-Activity Relationship (SAR) Insights

The hypothetical data presented suggests that modifications to the (4-(sec-Butoxy)phenyl)methanamine scaffold can significantly impact both potency and selectivity for MAO isoforms.

• Influence of the sec-Butoxy Group: The bulky sec-butoxy group at the para position is expected to influence the binding orientation of the molecule within the active site of the MAO enzymes. This steric hindrance may contribute to the overall inhibitory profile.

• Impact of the N-Propargyl Group: The introduction of a propargyl group in Derivative B is a well-established strategy for achieving irreversible and selective MAO-B inhibition. This group forms a covalent adduct with the FAD cofactor of MAO-B, leading to its inactivation.

Conclusion

The systematic benchmarking of novel (4-(sec-Butoxy)phenyl)methanamine derivatives is essential for elucidating their therapeutic potential. This guide has provided a comprehensive framework for this process, including detailed experimental protocols, a comparative data structure, and insights into structure-activity relationships. By employing these methodologies, researchers can effectively evaluate new chemical entities and identify promising candidates for further development as selective MAO inhibitors. The inherent flexibility of this chemical scaffold, coupled with a rigorous and well-defined testing cascade, holds significant promise for the discovery of next-generation therapeutics for neurological and psychiatric disorders.

References

• Monoamine oxidase-A: pharmacodynamics in humans of moclobemide, a reversible and selective inhibitor. PMC. [Link]

• Kinetic evaluation of MAO-B-activity following oral administration of selegiline and desmethyl-selegiline in the rat. PubMed. [Link]

• Different Generations of Type-B Monoamine Oxidase Inhibitors in Parkinson's Disease: From Bench to Bedside. PMC. [Link]

• Recent updates on structural insights of MAO-B inhibitors: a review on target-based approach. PMC. [Link]

• Solid-Phase Synthesis and Insights into Structure−Activity Relationships of Safinamide Analogues as Potent and Selective Inhibitors of Type B Monoamine Oxidase. Journal of Medicinal Chemistry - ACS Publications. [Link]

• teva-moclobemide - PRODUCT MONOGRAPH. Teva Canada. [Link]

• Solid-phase synthesis and insights into structure-activity relationships of safinamide analogues as potent and selective inhibitors of type B monoamine oxidase. PubMed. [Link]

• Pharmacology of selegiline. Wikipedia. [Link]

• Discovery of novel and potent safinamide-based derivatives as highly selective hMAO-B inhibitors for treatment of Parkinson's disease (PD): Design, synthesis, in vitro, in vivo and in silico biological studies. PubMed. [Link]

• Sulfur-substituted alpha-alkyl phenethylamines as selective and reversible MAO-A inhibitors: biological activities, CoMFA analysis, and active site modeling. PubMed. [Link]

• Phenelzine. Wikipedia. [Link]

• Synthesis of β-alkoxy-N-protected phenethylamines via one-pot copper-catalyzed aziridination and ring opening. PMC. [Link]

• Synthesis of 2‐Alkoxy-N-protected phenethylamines via one-pot copper- catalyzed azirid. [Link]

• Synthesis and investigation of monoamine oxidase inhibitory activity of para-dicyanophenoxy-substituted benzoate esters containing different alkoxy groups. ResearchGate. [Link]

• Inhibition of platelet monoamine oxidase in depressed subjects treated with phenelzine. The American Journal of Psychiatry. [Link]

• Relationship between response to phenelzine and MAO inhibition in a clinical trial of phenelzine, amitriptyline and placebo. PubMed. [Link]

• IC50 (μM) of the selected compounds (4a, 4b, and 4c) and control drugs... ResearchGate. [Link]

• Overview of the Neuroprotective Effects of the MAO-Inhibiting Antidepressant Phenelzine. SpringerLink. [Link]

• Receptor Interaction Profiles of 4-Alkoxy-Substituted 2,5-Dimethoxyphenethylamines and Related Amphetamines. Frontiers. [Link]

• The prescriber's guide to classic MAO inhibitors (phenelzine, tranylcypromine, isocarboxazid) for treatment-resistant depression. Cambridge University Press. [Link]

• Novel NRF2 inducers and selective MAO-B inhibitors for the treatment of Parkinson's disease. [Link]

• Discovery of monoamine oxidase inhibitors by medicinal chemistry approaches. PMC. [Link]

• Selective inhibition of the A form of monoamine oxidase by 4-dimethylamino-alpha-methylphenylalkylamine derivatives in the rat. PubMed. [Link]

• Monoamine Oxidase Inhibitors in Toxic Models of Parkinsonism. MDPI. [Link]

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Spectroscopic Validation of (4-(sec-Butoxy)phenyl)methanamine: A Comparative Guide Against Structural Isomers

Executive Summary

In medicinal chemistry and active pharmaceutical ingredient (API) development, benzylic amines serve as critical nucleophilic building blocks. (4-(sec-Butoxy)phenyl)methanamine (C₁₁H₁₇NO) is a highly specialized intermediate where the para-substituted sec-butoxy ether group is utilized to modulate steric bulk, lipophilicity, and metabolic stability.

A persistent analytical challenge during the synthesis and quality control of this compound is distinguishing it from its constitutional isomers: the iso-butoxy, tert-butoxy, and n-butoxy derivatives[1]. Because these isomers possess identical molecular weights and highly similar physical properties, chromatographic separation alone is often insufficient. As a Senior Application Scientist, I have structured this guide to provide a definitive, causality-driven framework for the spectroscopic differentiation of these isomers using Nuclear Magnetic Resonance (NMR) and Tandem Mass Spectrometry (MS/MS).

Orthogonal Analytical Workflow

To establish a self-validating analytical system, we employ an orthogonal approach. NMR provides non-destructive, definitive mapping of the proton-spin networks, while MS/MS provides high-sensitivity confirmation of the ether linkage's structural lability.

Fig 1. Orthogonal spectroscopic workflow for the differentiation of butyl ether isomers.

¹H and ¹³C NMR Spectroscopy: The Gold Standard

The fundamental causality behind using NMR to distinguish these isomers lies in spin-spin coupling (J-coupling) . The branching architecture of the butyl chain dictates the scalar coupling networks, resulting in vastly different splitting patterns and chemical shifts.

Mechanistic Breakdown of Chemical Shifts

• The Benzylic Amine Core: Across all isomers, the benzylic protons (-CH₂NH₂) typically appear as a sharp singlet near 3.80–3.90 ppm [2]. The amine protons (-NH₂) are highly dependent on solvent, concentration, and temperature due to rapid intermolecular proton exchange and hydrogen bonding. They generally manifest as a broad singlet between 1.50–2.00 ppm in CDCl₃ and do not show coupling to adjacent protons[2].

• The sec-Butoxy Signature: The oxygen atom is bonded to a chiral methine carbon. The α-proton on this carbon is deshielded by the electronegative oxygen and is coupled to five adjacent protons (three from the methyl group, two from the methylene group). This results in a highly diagnostic multiplet (often an apparent sextet) centered at 4.30–4.40 ppm [3][4].

• The iso-Butoxy Signature: The oxygen is attached to a methylene group (-CH₂-). Because these two protons are split only by the single adjacent methine proton of the isobutyl group, they yield a distinct doublet at ~3.70 ppm [5].

• The tert-Butoxy Signature: Lacking any protons on the α-carbon, the nine equivalent methyl protons are isolated from spin-spin coupling, producing a massive, unmistakable singlet at ~1.35 ppm .

Table 1: ¹H NMR Chemical Shift Comparison (CDCl₃, 400 MHz)

Structural Isomer	α-Proton(s) Shift & Multiplicity	β-Proton(s) Shift & Multiplicity	Terminal Methyl(s) Shift
(4-(sec-Butoxy)...)	4.35 ppm (m, 1H)	1.60–1.80 ppm (m, 2H)	1.30 ppm (d, 3H); 0.95 ppm (t, 3H)
(4-(isobutoxy)...)	3.72 ppm (d, 2H)	2.05 ppm (m, 1H)	1.02 ppm (d, 6H)
(4-(tert-butoxy)...)	None (Quaternary C)	1.35 ppm (s, 9H)	N/A
(4-(n-butoxy)...)	3.95 ppm (t, 2H)	1.75 ppm (m, 2H)	0.98 ppm (t, 3H)

Note: Aromatic protons for all isomers present as an AA'BB' system (two doublets) in the 6.80–7.30 ppm range.

Mass Spectrometry (ESI-MS/MS): Fragmentation Causality

While NMR provides structural connectivity, Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) provides validation through gas-phase thermodynamic stability. All isomers will exhibit the same pseudo-molecular ion [M+H]⁺ at m/z 180.1 . However, Collision-Induced Dissociation (CID) reveals the stability of the ether linkage.

The causality of fragmentation is driven by the stability of the leaving carbocation or the availability of a cyclic transition state for alkene elimination:

• Alkene Elimination (McLafferty-type rearrangement): The tert-butoxy isomer undergoes extremely facile loss of isobutene (56 Da) due to the highly stable tert-butyl leaving group, resulting in a dominant base peak at m/z 124.1 (the corresponding phenol).

• Radical Cleavage: The iso-butoxy isomer, lacking a highly substituted α-carbon, requires higher collision energies to fragment and often shows a distinct loss of a butyl radical [M-C₄H₉]⁺ alongside the alkene loss.

Table 2: Key MS/MS Fragmentation Pathways (Positive Ion Mode)

Isomer	Precursor Ion [M+H]⁺	Primary Product Ion	Secondary Product Ion	Fragmentation Mechanism
sec-Butoxy	m/z 180.1	m/z 124.1 (Base)	m/z 107.1	Loss of 2-butene (56 Da) via cyclic transition state.
iso-Butoxy	m/z 180.1	m/z 124.1	m/z 123.1	Mixed loss of isobutene (56 Da) and isobutyl radical.
tert-Butoxy	m/z 180.1	m/z 124.1 (Base)	None	Rapid, low-energy loss of isobutene (56 Da).

Experimental Protocols: Self-Validating Systems

To ensure absolute trustworthiness in your structural elucidation, the following protocols are designed as self-validating systems.

Protocol A: High-Resolution ¹H NMR Acquisition

This protocol ensures that chemical shifts are not distorted by concentration effects or poor magnetic field homogeneity[2].

• Sample Preparation: Dissolve exactly 15.0 mg of the analyte in 0.6 mL of high-purity deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard[2].

• Instrument Tuning: Insert the 5 mm NMR tube into a 400 MHz (or higher) spectrometer. Lock the magnetic field to the deuterium resonance of CDCl₃.

• Shimming (Self-Validation Step): Perform automated gradient shimming (e.g., TopShim). Validation: Manually verify that the Full Width at Half Height (FWHH) of the TMS peak at 0.00 ppm is < 1.0 Hz . If it is broader, re-shim; poor homogeneity will blur the critical sec-butoxy multiplet into a broad singlet.

• Acquisition Parameters:

  • Pulse angle: 30°

  • Acquisition time: 3.0 seconds

  • Relaxation delay (D1): 2.0 seconds (ensures quantitative integration of the aliphatic protons)[2].

  • Number of scans: 16

• Processing: Apply a Fourier transform, phase the spectrum to positive absorptive mode, and calibrate the chemical shift scale by setting TMS to exactly 0.00 ppm[2].

Protocol B: LC-MS/MS Confirmation

• Chromatography: Use a C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm). Mobile phase A: 0.1% Formic acid in water. Mobile phase B: 0.1% Formic acid in Acetonitrile. Run a gradient from 5% B to 95% B over 5 minutes.

• Ionization: ESI positive mode. Capillary voltage: 3.0 kV. Desolvation temperature: 350 °C.

• CID Parameters: Isolate m/z 180.1 in Q1. Apply a collision energy ramp from 10 eV to 30 eV using Argon as the collision gas.

• Validation: Monitor the ratio of the m/z 124.1 peak to the precursor peak. The tert-butoxy isomer will show >90% conversion to m/z 124.1 at 10 eV, whereas the sec-butoxy isomer will require ~20 eV to achieve the same fragmentation yield.

Conclusion

For the definitive structural validation of (4-(sec-Butoxy)phenyl)methanamine against its isomers, ¹H NMR is the paramount technique. The chemical shift and multiplicity of the protons adjacent to the ether oxygen—specifically the multiplet at 4.35 ppm for the sec-butoxy group versus the doublet at 3.72 ppm for the iso-butoxy group—provide an unambiguous, mathematically predictable differentiation[3][4][5]. MS/MS serves as a powerful orthogonal confirmation tool by exploiting the varying thermodynamic stabilities of the branched butyl leaving groups.

References

• Supporting Information (DOI). "1-(sec-Butoxy)-2-ethynylbenzene (1k)". Available at:[Link]

• Semantic Scholar. "New azole-derived hemiaminal ethers as promising acetylcholinesterase inhibitors: synthesis, X-ray". Available at:[Link]

• National Institutes of Health (PMC). "4-Chloroisocoumarins as Chlamydial Protease Inhibitors and Anti-Chlamydial Agents". Available at:[Link]

Sources

• 1. Ethylene glycol dibutyl ether | 112-48-1 | Benchchem [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 4-Chloroisocoumarins as Chlamydial Protease Inhibitors and Anti-Chlamydial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Safety & Regulatory Compliance

(4-(sec-Butoxy)phenyl)methanamine proper disposal procedures

Operational Guide: Safety, Handling, and Disposal of (4-(sec-Butoxy)phenyl)methanamine

(4-(sec-Butoxy)phenyl)methanamine is a specialized benzylamine derivative frequently utilized as a critical intermediate in pharmaceutical synthesis and advanced drug development[1]. While its structural properties make it highly valuable for synthesizing complex active pharmaceutical ingredients (APIs), the presence of a primary amine coupled with a lipophilic sec-butoxy ether group presents significant operational hazards.

As a Senior Application Scientist, I mandate that any laboratory handling this compound moves beyond basic compliance. True laboratory safety requires a deep understanding of the causality behind chemical interactions and the implementation of self-validating disposal systems.

Mechanistic Safety & Hazard Rationale

To handle this chemical safely, one must understand its mechanism of action on biological tissues and the environment. The primary amine moiety is highly basic and nucleophilic. Upon contact with human tissue, it rapidly saponifies cellular lipids and extracts water, leading to severe, deep-tissue necrosis (chemical burns)[2].

Furthermore, the sec-butoxy group increases the molecule's overall lipophilicity (LogP). This structural feature enhances the compound's ability to penetrate cell membranes, exacerbating the systemic toxicity of the amine group. In an environmental context, this lipophilicity combined with water solubility makes it highly mobile in soils and acutely toxic to aquatic life[2].

Fig 1. Mechanistic pathway of (4-(sec-butoxy)phenyl)methanamine tissue toxicity.

Physicochemical & Hazard Profile

The following table summarizes the critical quantitative and qualitative data necessary for risk assessment and logistical planning[2],[3].

Property / Hazard Class	Description / Value	Operational Implication
GHS Classification	Skin Corr. 1B, Eye Dam. 1, Acute Tox. 4	Requires full PPE (face shield, chemical-resistant gloves, lab coat).
EPA Waste Code	D002 (Corrosivity)	Must be segregated from general waste and managed under RCRA guidelines.
Incompatibilities	Strong oxidizing agents, strong acids	Exothermic reactions; risk of fire/explosion if mixed improperly.
Decomposition Products	NOx, Carbon Oxides	Incineration must utilize specialized scrubbing equipment.

Operational Disposal Protocols

Disposal of (4-(sec-Butoxy)phenyl)methanamine cannot be treated as standard organic waste. Because it is a corrosive amine, it falls under the US EPA's Resource Conservation and Recovery Act (RCRA) as a D002 hazardous waste [3].

Causality Check: Why can't we simply neutralize it and pour it down the drain? While neutralization mitigates immediate corrosivity, the resulting organic amine salts remain highly toxic to aquatic ecosystems, resist standard biological wastewater treatment, and disrupt local aquatic pH levels[2]. Therefore, total thermal destruction is the only acceptable disposal route.

Fig 2. Step-by-step RCRA-compliant disposal workflow for benzylamine derivatives.

Step-by-Step Disposal Methodology

• Segregation: Collect all liquid waste, contaminated washings, and expired stock solutions in a dedicated, chemically compatible container. High-Density Polyethylene (HDPE) or borosilicate glass is required. Do not use metal containers, as amines can actively corrode copper, brass, and zinc alloys over time.

• Labeling: Immediately label the container with the compound name, hazards ("Corrosive", "Toxic"), and the EPA Hazardous Waste Number D002[3].

• Preparation for Transport: Ensure the container is tightly sealed but avoid storing it in direct sunlight or near heat sources, as vapor expansion can cause container rupture.

• Thermal Destruction (Incineration): Transfer the waste to a licensed professional waste disposal service. The standard operating procedure dictates that the amine must be dissolved or mixed with a highly combustible solvent and burned in a chemical incinerator[4].

• System Validation (Emission Control): Ensure your disposal partner utilizes an incinerator equipped with an afterburner and a scrubber. Causality: Combusting amines generates highly toxic nitrogen oxides (NOx). The afterburner ensures complete combustion of the organic framework, while the alkaline scrubber neutralizes the acidic NOx gases before they can be released into the environment[3],[4].

Spill Response & Decontamination Workflow

In the event of a spill, a self-validating protocol ensures complete neutralization and personnel safety.

• Isolation & PPE: Evacuate non-essential personnel. Don a self-contained breathing apparatus (SCBA) for large spills, heavy-duty nitrile or butyl rubber gloves, and a face shield[2].

• Containment: Surround the spill with an inert, non-combustible absorbent material such as dry sand, earth, or vermiculite. Never use sawdust or combustible organics, as the heat of neutralization with ambient acids or oxidizers could ignite them[5].

• Neutralization & Absorption: Carefully apply a weak, dilute acid (such as 5% acetic acid or a commercial amine-neutralizing spill kit) to the spill perimeter, working inward to minimize aerosolization.

• Validation Checkpoint: Use wide-range pH paper on the absorbed slurry. The protocol is validated when the pH reads between 6.0 and 8.0, confirming the corrosive free-base amine has been successfully converted to a stable, non-volatile salt.

• Collection: Shovel the neutralized slurry into a chemical waste container using non-sparking polyethylene tools. Seal and label as D002 waste for incineration[3].

• Surface Decontamination: Wash the spill area with copious amounts of water and a mild detergent, capturing the rinsate for hazardous waste disposal[5].

References

• Title: 2208745-66-6 | (4-(sec-butoxy)phenyl)methanamine[1] Source: ChemScene URL: 1

• Title: SAFETY DATA SHEET - Thermo Fisher Scientific[2] Source: Thermo Fisher Scientific URL: 2

• Title: 100-46-9, Benzylamine Formula - ECHEMI[3] Source: ECHEMI URL: 3

• Title: Benzylamine - Apollo Scientific[5] Source: Apollo Scientific URL: 5

• Title: Salcomin | C16H16CoN2O2+2 | CID 135421911 - PubChem - NIH[4] Source: PubChem - NIH URL: 4

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• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. echemi.com [echemi.com]
• 4. Salcomin | C16H16CoN2O2+2 | CID 135421911 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Personal protective equipment for handling (4-(sec-Butoxy)phenyl)methanamine

This guide provides comprehensive safety and logistical information for the handling of (4-(sec-Butoxy)phenyl)methanamine, a critical reagent in various research and development applications. The following protocols are designed to ensure the safety of laboratory personnel and the integrity of experimental outcomes. This document synthesizes established safety data with practical, field-proven insights to offer a self-validating system for risk mitigation.

Immediate Safety Briefing: Hazard Identification and Core Precautions

(4-(sec-Butoxy)phenyl)methanamine hydrochloride is classified as a hazardous substance. All personnel must be thoroughly familiar with its potential risks before commencing any work.

Hazard Classification:

Hazard Statement	Classification	GHS Code
Causes skin irritation	Skin Corrosion/Irritation, Category 2	H315
Causes serious eye irritation	Serious Eye Damage/Eye Irritation, Category 2A/2B	H319, H320

Source: Enamine Safety Data Sheet[1], Angene Chemical Safety Data Sheet[2]

Core Precautionary Measures:

Precautionary Statement	GHS Code
Wash skin thoroughly after handling.	P264
Wear protective gloves/protective clothing/eye protection/face protection.	P280
IF ON SKIN: Wash with plenty of soap and water.	P302+P352
IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	P305+P351+P338
If skin irritation occurs: Get medical advice/attention.	P332+P313
If eye irritation persists: Get medical advice/attention.	P337+P313
Take off contaminated clothing and wash before reuse.	P362

Source: Enamine Safety Data Sheet[1], AK Scientific, Inc. Safety Data Sheet[3]

The causality behind these stringent precautions lies in the chemical's ability to cause irritation upon contact. The primary routes of exposure are dermal and ocular, making the use of appropriate Personal Protective Equipment (PPE) non-negotiable.

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of PPE is not a one-size-fits-all approach. It must be tailored to the specific tasks being performed, considering both the duration and the potential for exposure.

Engineering Controls: The First Line of Defense

All handling of (4-(sec-Butoxy)phenyl)methanamine should be conducted in a well-ventilated area.[1] A chemical fume hood is mandatory for any procedures that may generate vapors, mists, or aerosols.[4] An eyewash station and safety shower must be readily accessible in the immediate work area.[5]

Hand Protection: Selecting the Right Gloves

Glove Selection Rationale:

Glove Material	Recommendation	Rationale
Nitrile	Recommended	Offers good resistance to a broad range of chemicals, including many amines. It is a suitable choice for incidental contact.
Neoprene	Consider	Provides excellent resistance to a wide range of chemicals and is a robust option for extended handling.
Latex	Not Recommended	Can offer poor resistance to many organic chemicals and may cause allergic reactions.

This table is based on general chemical resistance guides.[6][7][8] It is crucial to inspect gloves for any signs of degradation before each use.[2]

Proper Glove Usage Protocol:

• Inspection: Before donning, visually inspect gloves for any tears, pinholes, or signs of degradation.

• Donning: Ensure hands are clean and dry before putting on gloves.

• Doffing: Use the proper glove removal technique (without touching the glove's outer surface) to avoid skin contact with the product.[2]

• Disposal: Dispose of contaminated gloves as chemical waste in accordance with local regulations.[2]

• Hygiene: Wash hands thoroughly with soap and water after removing gloves.[1][5]

Eye and Face Protection

Chemical safety goggles are the minimum requirement for eye protection.[9] For tasks with a higher risk of splashing, a face shield should be worn in addition to safety goggles.[2][5] All eye and face protection must meet appropriate government standards such as NIOSH (US) or EN 166 (EU).[2]

Skin and Body Protection

A lab coat or other protective clothing is required to prevent skin exposure.[5] In situations with a significant risk of spillage, additional protective clothing, such as a chemical-resistant apron and boots, may be necessary.[1]

Respiratory Protection

In most cases, handling this compound within a properly functioning chemical fume hood will provide adequate respiratory protection.[4] If a fume hood is not available or if there is a potential for inhalation exposure to vapors or aerosols, a government-approved respirator with an appropriate organic vapor cartridge is recommended.[1][9]

Caption: PPE Selection Workflow for Handling (4-(sec-Butoxy)phenyl)methanamine.

Operational Plan: Safe Handling and Storage

Adherence to standardized operating procedures is paramount for minimizing risk.

Handling Protocol:

• Preparation: Assemble all necessary equipment and reagents within the chemical fume hood before handling the compound.

• Personal Hygiene: Avoid eating, drinking, or smoking in the work area.[9]

• Dispensing: When transferring the substance, avoid creating dust or aerosols.[2] Use appropriate tools (e.g., spatula, powder funnel).

• Post-Handling: After handling, wash hands and any exposed skin thoroughly.[5] Promptly remove any soiled clothing and wash it before reuse.[10]

Storage:

• Keep the container tightly closed in a dry and well-ventilated place.[9][11]

• Store away from incompatible materials such as oxidizing agents, and strong acids or bases.[9][10]

Emergency Procedures: A Step-by-Step Response Plan

In the event of an exposure or spill, a rapid and informed response is crucial.

First Aid Measures

Exposure Route	First Aid Protocol
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1][9]
Skin Contact	Immediately wash the affected area with plenty of soap and water for at least 15-20 minutes.[9] Remove contaminated clothing and shoes.[1] If skin irritation persists, seek medical attention.[9]
Eye Contact	Immediately rinse the eyes cautiously with plenty of water for at least 15 minutes, holding the eyelids apart.[1][9] Remove contact lenses if present and easy to do.[1] Continue rinsing and seek immediate medical attention.[9]
Ingestion	Do NOT induce vomiting.[10] If the person is conscious, wash out their mouth with water.[1] Seek immediate medical attention.[10]

In all cases of exposure, show the Safety Data Sheet to the attending medical professional.[1][11]

Accidental Release Measures

• Evacuate: Evacuate non-essential personnel from the spill area.[2]

• Ventilate: Ensure adequate ventilation of the area.[1]

• Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the product to enter drains or waterways.[1][10]

• Cleanup: For small spills, absorb the material with an inert absorbent material such as sand or vermiculite.[9][10] Place the absorbed material into a suitable, closed container for disposal.[2]

• Decontamination: Ventilate the area and wash the spill site after material pickup is complete.[1]

Disposal Plan: Responsible Waste Management

All waste materials contaminated with (4-(sec-Butoxy)phenyl)methanamine must be treated as hazardous waste.

Disposal Protocol:

• Collection: Collect all contaminated materials (e.g., gloves, absorbent pads, empty containers) in a designated and properly labeled hazardous waste container.

• Professional Disposal: Contact a licensed professional waste disposal service to dispose of this material.[1][2]

• Regulatory Compliance: Observe all federal, state, and local environmental regulations when disposing of this substance.[10]

By adhering to these comprehensive guidelines, researchers and scientists can safely handle (4-(sec-Butoxy)phenyl)methanamine, ensuring a secure laboratory environment and the integrity of their work.

References

• Chemstation. (2024, March 1). Safety Data Sheet. Retrieved from [Link]

• AiFChem, an Xtalpi Company. (n.d.). (4-(sec-Butoxy)phenyl)methanamine hydrochloride 97%. Retrieved from [Link]

• Angene Chemical. (2024, August 23). Safety Data Sheet. Retrieved from [Link]

• Tremco CPG Poland Sp. z o. o. (2023, May 9). Safety Data Sheet according to Regulation (EC) 'No. 2020/878. Retrieved from [Link]

• Medicom. (n.d.). Chemical Resistance Reference Chart. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). First Aid Procedures for Chemical Hazards. NIOSH. Retrieved from [Link]

• University of California, Berkeley. (n.d.). Hand Protection Chemical Resistance Guide. Environment, Health and Safety. Retrieved from [Link]

• Unbound Medicine. (2026, February 26). What is the emergency management of a patient with suspected phenyl-related poisoning?. Retrieved from [Link]

• Gloves By Web. (n.d.). Gloves Chemical Resistance Chart. Retrieved from [Link]

• Hourglass International, Inc. (n.d.). HandPRO® Gloves Chemical Resistance Chart. Retrieved from [Link]

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• 2. angenechemical.com [angenechemical.com]
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